Phthalimide-PEG1-amine

Core Science & Biosynthesis

Unveiling the Molecular Architecture: A Technical Guide to Phthalimide-PEG1-amine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, properties, and applications of Phthalimide-PEG1-amine, a crucial building block in modern drug discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs).

Core Structure and Properties

Phthalimide-PEG1-amine is a heterobifunctional molecule featuring a phthalimide (B116566) group at one end and a primary amine at the other, connected by a single polyethylene (B3416737) glycol (PEG) unit. The phthalimide moiety serves as a masked form of ammonia (B1221849) and is a key component in the Gabriel synthesis of primary amines. The PEG linker enhances solubility and provides spatial separation between the two terminal functional groups. The primary amine allows for facile conjugation to other molecules.

Quantitative Data

Property	Value	Source
Molecular Weight	250.25 g/mol
Chemical Formula	C₁₂H₁₄N₂O₄
CAS Number	1415328-85-6

Synthesis and Chemical Reactivity

The synthesis of Phthalimide-PEG1-amine is rooted in the principles of the Gabriel synthesis, a robust method for preparing primary amines. This reaction involves the nucleophilic substitution of an alkyl halide by the potassium salt of phthalimide.

A generalized synthetic pathway for N-alkylphthalimides is depicted below:

Caption: Generalized workflow of the Gabriel synthesis for preparing primary amines.

Role in PROTAC Development

Phthalimide-PEG1-amine is a valuable linker for the synthesis of PROTACs. PROTACs are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.

The phthalimide group can act as a ligand for the E3 ligase Cereblon (CRBN), while the terminal amine of the PEG linker can be coupled to a ligand for a target protein of interest.

Experimental Protocol: General Synthesis of a Phthalimide-Based PROTAC

This protocol outlines a general approach for coupling a target protein ligand (with a suitable functional group like a carboxylic acid) to Phthalimide-PEG1-amine.

Materials:

• Target protein ligand with a carboxylic acid group

• Phthalimide-PEG1-amine

• Peptide coupling reagent (e.g., HATU, HOBt)

• Non-nucleophilic base (e.g., DIPEA)

• Anhydrous aprotic solvent (e.g., DMF, DCM)

Procedure:

• Dissolve the target protein ligand in the anhydrous solvent.

• Add the peptide coupling reagent and the non-nucleophilic base to the solution and stir for a few minutes to activate the carboxylic acid.

• Add Phthalimide-PEG1-amine to the reaction mixture.

• Allow the reaction to proceed at room temperature until completion, monitoring by an appropriate analytical technique (e.g., LC-MS).

• Upon completion, the reaction mixture is worked up to remove reagents and byproducts.

• The final PROTAC product is purified using chromatographic techniques (e.g., flash chromatography or preparative HPLC).

An In-depth Technical Guide to Phthalimide-PEG1-amine for Inducing Protein Ubiquitination

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Phthalimide-PEG1-amine as a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a revolutionary therapeutic modality designed to hijack the cell's ubiquitin-proteasome system (UPS) to selectively eliminate disease-causing proteins. Phthalimide-based PROTACs specifically recruit the Cereblon (CRBN) E3 ubiquitin ligase to induce the ubiquitination and subsequent degradation of a target protein. This guide details the underlying signaling pathways, provides structured quantitative data for representative PROTACs, and offers detailed experimental protocols for the synthesis and evaluation of these powerful molecules.

Introduction to Targeted Protein Degradation and PROTACs

Targeted protein degradation is a novel therapeutic strategy that utilizes small molecules to co-opt the body's natural protein disposal machinery to eliminate specific proteins of interest (POIs).[1] Unlike traditional inhibitors that merely block a protein's function, PROTACs lead to the physical removal of the target protein from the cell.[2]

PROTACs are heterobifunctional molecules comprising three key components:

• A ligand that binds to the target Protein of Interest (POI).

• A ligand that recruits an E3 ubiquitin ligase.

• A chemical linker that connects the two ligands.[1]

This tripartite structure facilitates the formation of a ternary complex between the POI and the E3 ligase, leading to the polyubiquitination of the target protein. This polyubiquitin (B1169507) chain acts as a signal for the 26S proteasome, which then recognizes and degrades the tagged protein.[2]

The Role of Phthalimide-PEG1-amine

Phthalimide-PEG1-amine is a chemical building block used in the synthesis of PROTACs. It consists of a phthalimide (B116566) moiety, which acts as a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, connected to a short, single-unit polyethylene (B3416737) glycol (PEG) linker with a terminal amine group.[3] The terminal amine allows for straightforward chemical conjugation to a ligand for a specific protein of interest, making it a valuable reagent for the modular synthesis of CRBN-recruiting PROTACs. The PEG linker provides a degree of flexibility and hydrophilicity to the final PROTAC molecule.[4]

Signaling Pathway: PROTAC-Mediated Protein Degradation

The mechanism of action for a PROTAC synthesized using Phthalimide-PEG1-amine involves hijacking the Ubiquitin-Proteasome System (UPS). The process begins with the formation of a ternary complex and culminates in the degradation of the target protein.

PROTAC-mediated protein degradation pathway.

Quantitative Data Presentation

The efficacy of a PROTAC is primarily determined by its potency (DC50) and maximal degradation (Dmax). DC50 is the concentration of the PROTAC required to degrade 50% of the target protein, while Dmax represents the maximum percentage of protein degradation achievable.

The following table presents representative data for Bruton's tyrosine kinase (BTK) PROTACs with varying PEG linker lengths, illustrating the impact of the linker on degradation efficacy. While not specific to Phthalimide-PEG1-amine, this data for closely related thalidomide-based PROTACs provides a valuable reference.

Table 1: Degradation Efficacy of Representative BTK PROTACs

PROTAC	Linker	DC50 (nM)	Dmax (%)	Cell Line
NC-1	PEG-based	2.2	97	Mino
IR-1	PEG-based	<10	~90	Mino
IR-2	PEG-based	<10	~90	Mino
RC-3	PEG-based	<10	~90	Mino

(Data adapted from "Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs".[5])

Experimental Protocols

Synthesis of a Phthalimide-Based PROTAC

This protocol outlines a general method for synthesizing a PROTAC by coupling Phthalimide-PEG1-amine with a carboxylic acid-functionalized ligand for a protein of interest.

General workflow for PROTAC synthesis.

Materials:

• Protein of Interest Ligand with a carboxylic acid group (POI-COOH)

• Phthalimide-PEG1-amine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Standard glassware for organic synthesis

• HPLC for purification

• LC-MS and NMR for characterization

Procedure:

• Dissolve the POI-COOH (1.0 eq) in anhydrous DMF under a nitrogen atmosphere.

• Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution and stir for 15 minutes at room temperature.

• Add Phthalimide-PEG1-amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with saturated NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by reverse-phase HPLC to yield the final PROTAC.

• Confirm the identity and purity of the final PROTAC by LC-MS and NMR spectroscopy.

Western Blot for PROTAC-Induced Protein Degradation

This protocol details the steps to quantify the degradation of a target protein in cells treated with a PROTAC.

Workflow for Western blot analysis of protein degradation.

Materials:

• Cell line expressing the protein of interest

• Complete cell culture medium

• PROTAC stock solution (in DMSO)

• 6-well cell culture plates

• Ice-cold Phosphate-Buffered Saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• ECL chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with a serial dilution of the PROTAC. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubate for a predetermined time (e.g., 24 hours).[6]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.[7]

  • Determine the protein concentration of each lysate using a BCA assay.[7]

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration for all samples.

  • Add Laemmli sample buffer and boil the samples at 95°C for 5-10 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel.

• Protein Transfer and Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour.[7]

  • Incubate with the primary antibody for the target protein overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[6]

• Detection and Analysis:

  • Add ECL substrate and capture the signal using an imaging system.

  • Quantify band intensities using densitometry software.

  • Normalize the target protein band intensity to the loading control.

  • Calculate the percentage of protein remaining relative to the vehicle control and plot a dose-response curve to determine the DC50 and Dmax values.[6]

HiBiT Assay for Live-Cell Protein Degradation Kinetics

The HiBiT assay provides a sensitive, real-time method for monitoring protein degradation in living cells.

Principle:

This technology uses a small 11-amino-acid tag (HiBiT) that is knocked into the endogenous locus of the target protein using CRISPR/Cas9. In cells also expressing the LgBiT protein, the HiBiT tag complements LgBiT to form a functional NanoLuc luciferase. The resulting luminescent signal is directly proportional to the amount of HiBiT-tagged protein.[8]

Procedure Outline:

• Cell Line Generation: Use CRISPR/Cas9 to insert the HiBiT tag at the N- or C-terminus of the gene encoding the protein of interest in a cell line stably expressing LgBiT.

• Cell Plating: Plate the HiBiT-tagged cells in a white, 96-well or 384-well plate.

• PROTAC Treatment: Add serial dilutions of the PROTAC to the cells.

• Luminescence Measurement:

  • Endpoint: After a set incubation time, add a lytic reagent containing the NanoLuc substrate and measure luminescence.

  • Kinetic: Add a live-cell substrate to the medium before or concurrently with the PROTAC and measure luminescence at regular intervals.[9]

• Data Analysis: Normalize luminescence signals to a vehicle control. Plot dose-response or time-course curves to determine degradation parameters (DC50, Dmax, and degradation rate).[10]

Conclusion

Phthalimide-PEG1-amine is a key reagent in the construction of PROTACs that recruit the CRBN E3 ligase for targeted protein degradation. This technical guide has provided an in-depth look at the mechanism of action, representative efficacy data, and detailed experimental protocols for the synthesis and evaluation of these molecules. The methodologies described herein, from chemical synthesis to quantitative cellular assays, form a robust framework for researchers and drug development professionals to advance the discovery of novel protein degraders. The continued development and application of such tools will undoubtedly accelerate the translation of targeted protein degradation into transformative therapies.

References

• 1. PEG acid, Acid linker, Amine PEG acid | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. carlroth.com [carlroth.com]
• 8. Solid-phase synthesis for thalidomide-based proteolysis-targeting chimeras (PROTAC) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Phthalimide - Wikipedia [en.wikipedia.org]
• 10. sphinxsai.com [sphinxsai.com]

Basic principles of using Phthalimide-PEG1-amine in drug discovery

Phthalimide-PEG1-amine in Drug Discovery: A Technical Guide

Introduction

Phthalimide-PEG1-amine is a heterobifunctional chemical reagent that serves as a fundamental building block in modern drug discovery, particularly in the burgeoning field of Targeted Protein Degradation (TPD). This molecule integrates three key functional components: a phthalimide (B116566) group, a single polyethylene (B3416737) glycol (PEG) unit, and a terminal primary amine. The phthalimide moiety acts as a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, the PEG1 spacer provides desirable physicochemical properties, and the amine group offers a versatile conjugation point for attaching ligands that bind to specific proteins of interest. This guide provides an in-depth overview of the core principles, applications, and experimental considerations for using Phthalimide-PEG1-amine in the development of novel therapeutics like Proteolysis Targeting Chimeras (PROTACs).

Core Principles and Components

The utility of Phthalimide-PEG1-amine stems from the distinct roles of its constituent parts:

• The Phthalimide Moiety: A Cereblon (CRBN) E3 Ligase Recruiter: The phthalimide core is derived from thalidomide (B1683933) and its analogs, known as immunomodulatory drugs (IMiDs).[1] The critical discovery that thalidomide binds directly to Cereblon (CRBN), a substrate receptor for the CUL4-RBX1-DDB1-CRBN (CRL4-CRBN) E3 ubiquitin ligase complex, revolutionized the field.[2][3] Instead of inhibiting the ligase, the phthalimide moiety modulates its substrate specificity, tricking the cellular machinery into recognizing and tagging a target protein for destruction.[1][2] While the glutarimide (B196013) ring of thalidomide is primarily responsible for CRBN binding, the phthalimide portion creates the surface for recruiting new "neosubstrate" proteins.[4][5] In the context of a PROTAC, the phthalimide group serves as the "warhead" that hijacks the CRL4-CRBN complex.[3][6]

• The PEG1 Linker: A Physicochemical Modulator: Polyethylene glycol (PEG) linkers are widely used in drug development to enhance the pharmaceutical properties of molecules.[7][8] Even a short PEG1 linker can improve a molecule's solubility, stability, and cell permeability.[][10] In the context of a PROTAC, the linker is not merely a spacer but a critical component that influences the formation and stability of the ternary complex (E3 Ligase-PROTAC-Target Protein), which is essential for efficient degradation.[11] The length and composition of the PEG linker can be customized to optimize degradation efficiency.[10]

• The Amine Terminus: A Versatile Conjugation Handle: The primary amine (-NH2) group provides a reactive site for covalently attaching a ligand that binds to a protein of interest (POI). This conjugation is typically achieved through standard amide bond formation, allowing for the straightforward synthesis of a diverse library of PROTAC molecules.[6]

Application in Targeted Protein Degradation: PROTACs

The primary application of Phthalimide-PEG1-amine is in the synthesis of PROTACs. A PROTAC is a heterobifunctional molecule that simultaneously binds to a target protein and an E3 ligase, bringing them into close proximity.[1][12] This induced proximity leads to the poly-ubiquitination of the target protein, marking it for degradation by the proteasome.[12] This technology allows for the elimination of disease-causing proteins, including those previously considered "undruggable" by traditional small-molecule inhibitors.[3][12]

Mechanism of Action

The mechanism of a phthalimide-based PROTAC is a catalytic cycle that co-opts the cell's own ubiquitin-proteasome system (UPS).

• Ternary Complex Formation : The PROTAC, featuring the phthalimide moiety, simultaneously binds to the target protein (via its specific ligand) and the CRL4-CRBN E3 ligase complex, forming a key ternary complex.[13]

• Ubiquitination : Within the ternary complex, the E3 ligase facilitates the transfer of ubiquitin (a small regulatory protein) from a ubiquitin-conjugating enzyme (E2) to lysine (B10760008) residues on the surface of the target protein.

• Proteasomal Degradation : The poly-ubiquitinated target protein is recognized and degraded by the 26S proteasome.

• Recycling : The PROTAC molecule is then released and can bind to another target protein and E3 ligase, acting catalytically to induce the degradation of multiple protein copies.[13]

A diagram illustrating the catalytic cycle of a Phthalimide-based PROTAC.

Data Presentation

Quantitative data is crucial for evaluating the effectiveness of molecules derived from Phthalimide-PEG1-amine.

Table 1: Physicochemical Properties of Phthalimide Core

Property	Value	Reference
Molecular Formula	C₈H₅NO₂	[14]
Molar Mass	147.13 g/mol	[14]
Appearance	White solid	[15]
Melting Point	238 °C	[16]
Solubility in Water	Slightly soluble	[15]

| pKa (N-H acidity) | ~8.3 |[15][16] |

Table 2: Key Advantages of PEG Linkers in Drug Discovery

Advantage	Description	Reference
Enhanced Solubility	Improves the water solubility of hydrophobic drugs, enhancing bioavailability.	[][10]
Prolonged Circulation	Increases the hydrodynamic size, reducing renal clearance and extending the drug's half-life in the bloodstream.	[7][11]
Reduced Immunogenicity	Shields the conjugated molecule from the immune system, decreasing immune recognition.	[][11]
Increased Stability	Protects the therapeutic molecule from enzymatic degradation.	[7]

| Biocompatibility | PEG is well-known for its non-toxic and biocompatible nature. |[7][17] |

Table 3: Efficacy of Published Phthalimide-Based PROTACs

PROTAC Name	Target Protein	E3 Ligase Ligand	DC₅₀ (Degradation)	Dₘₐₓ (Max. Degradation)	Cell Line	Reference
dBET1	BRD4	Thalidomide	~4 nM	>90%	MV4;11	[3]
ARCC-4	Androgen Receptor (AR)	Pomalidomide	~1 nM	>90%	LNCaP	[13]
A6	HDAC6	Thalidomide	3.5 nM	>90%	MM.1S	[13]

(Note: DC₅₀ is the concentration required to degrade 50% of the target protein. Dₘₐₓ is the maximum observed degradation.)

Experimental Protocols

Detailed methodologies are essential for the synthesis and evaluation of PROTACs derived from Phthalimide-PEG1-amine.

Protocol 1: General Synthesis of a Phthalimide-Based PROTAC

This protocol describes the coupling of a target protein ligand (containing a carboxylic acid) to Phthalimide-PEG1-amine.

Materials:

• Phthalimide-PEG1-amine

• Target protein ligand with a carboxylic acid functional group

• Amide coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC/NHS

• Base: DIPEA (N,N-Diisopropylethylamine)

• Anhydrous solvent: DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide)

Procedure:

• Dissolution: Dissolve the target protein ligand (1 equivalent) in anhydrous DMF.

• Activation: Add HATU (1.1 equivalents) and DIPEA (2-3 equivalents) to the solution. Stir at room temperature for 15-30 minutes to activate the carboxylic acid.

• Coupling: Add Phthalimide-PEG1-amine (1.1 equivalents) to the activated ligand solution.

• Reaction: Allow the reaction to proceed at room temperature for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate (B1210297) and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product using flash column chromatography or preparative HPLC to obtain the final PROTAC molecule.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Western Blotting for Target Protein Degradation

This protocol is used to quantify the reduction in target protein levels following treatment with a PROTAC.

Materials:

• Cultured cells expressing the target protein

• Phthalimide-based PROTAC and DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis equipment

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment: Seed cells in a multi-well plate and allow them to adhere overnight. Treat the cells with varying concentrations of the PROTAC (and a DMSO control) for a specified time (e.g., 4, 8, 16, 24 hours).

• Lysate Preparation: Wash the cells with ice-cold PBS and lyse them using lysis buffer.[13]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[13]

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and boil at 95°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody for the target protein overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity using densitometry software. Normalize the target protein band intensity to the loading control to determine the percentage of protein degradation relative to the vehicle control.

Mandatory Visualizations

An iterative workflow for the development of a novel PROTAC therapeutic.

Table 4: Analytical Techniques for Characterizing PROTACs

Technique	Purpose	Reference
Size-Exclusion Chromatography (SEC)	Detects aggregation or fragmentation of the molecule.	[18]
Reversed-Phase HPLC (RP-HPLC)	Evaluates the purity, stability, and degradation profile of the PROTAC.	[18]
Mass Spectrometry (MS)	Confirms the molecular weight and structural integrity of the synthesized PROTAC.	[18]

| Nuclear Magnetic Resonance (NMR) | Elucidates the detailed chemical structure of the PROTAC. |[19][20] |

Phthalimide-PEG1-amine is a powerful and versatile tool in the drug discovery arsenal. Its rational design, combining a potent E3 ligase binder with a tunable linker and a reactive handle, facilitates the rapid synthesis and development of targeted protein degraders. By leveraging the cell's natural protein disposal system, molecules built from this scaffold offer a transformative therapeutic strategy to target and eliminate disease-causing proteins, opening up new avenues for treating a wide range of human diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00116K [pubs.rsc.org]
• 3. Selective Target Protein Degradation via Phthalimide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Practical synthesis of a phthalimide-based Cereblon ligand to enable PROTAC development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. creativepegworks.com [creativepegworks.com]
• 8. purepeg.com [purepeg.com]
• 10. Targeted Protein Degrader Linkers - JenKem Technology USA [jenkemusa.com]
• 11. What are PEG Linkers? | BroadPharm [broadpharm.com]
• 12. Biopharma PEG Provides PEG Derivatives Used As PROTAC Linker [clinicalresearchnewsonline.com]
• 13. benchchem.com [benchchem.com]
• 14. Phthalimide | C8H5NO2 | CID 6809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Phthalimide - Wikipedia [en.wikipedia.org]
• 16. benchchem.com [benchchem.com]
• 17. PEG Linkers & Their Applications | Biopharma PEG [biochempeg.com]
• 18. pharmafocusamerica.com [pharmafocusamerica.com]
• 19. Novel phthalimide based analogues: design, synthesis, biological evaluation, and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Discovery of novel phthalimide analogs: Synthesis, antimicrobial and antitubercular screening with molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]

The Significance of the PEG Linker in Phthalimide-PEG1-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The advent of targeted protein degradation has introduced a new paradigm in therapeutic intervention, with Proteolysis Targeting Chimeras (PROTACs) at the forefront. These heterobifunctional molecules are composed of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them. Phthalimide-PEG1-amine is a crucial building block in the construction of PROTACs that recruit the Cereblon (CRBN) E3 ligase. This technical guide provides an in-depth analysis of the significance of the single polyethylene (B3416737) glycol (PEG) unit in Phthalimide-PEG1-amine, detailing its impact on the physicochemical properties, cell permeability, and degradation efficacy of the resulting PROTAC. This guide includes a compilation of quantitative data, detailed experimental protocols, and visualizations to aid researchers in the rational design of novel protein degraders.

Introduction: The Role of Phthalimide-PEG1-amine in Targeted Protein Degradation

Targeted protein degradation is a powerful strategy that utilizes the cell's own ubiquitin-proteasome system to eliminate disease-causing proteins. PROTACs are at the center of this technology, acting as a bridge between a target protein and an E3 ubiquitin ligase. The phthalimide (B116566) moiety of Phthalimide-PEG1-amine is a well-established ligand for the Cereblon (CRBN) E3 ligase, a component of the CUL4-RBX1-DDB1-CRBN (CRL4CRBN) complex. The terminal amine group of this molecule serves as a versatile chemical handle for the attachment of a ligand that specifically binds to a protein of interest.

The PEG1 linker, a single ethylene (B1197577) glycol unit, is not merely a spacer but a critical determinant of the PROTAC's overall performance. Its properties profoundly influence the solubility, permeability, and the ability of the PROTAC to induce the formation of a productive ternary complex between the target protein and the E3 ligase, which is essential for subsequent ubiquitination and degradation.

The Multifaceted Significance of the PEG1 Linker

The incorporation of a PEG linker, even a single unit, has significant implications for the drug-like properties and biological activity of a PROTAC molecule.

Enhancing Solubility and Physicochemical Properties

A major challenge in PROTAC development is their often high molecular weight and lipophilicity, which can lead to poor aqueous solubility. PEG linkers are hydrophilic and can significantly improve the solubility of PROTACs. The ether oxygen in the PEG backbone can act as a hydrogen bond acceptor, enhancing interactions with water molecules. This improved solubility is critical for formulation, administration, and bioavailability.

Modulating Cell Permeability

The relationship between PEGylation and cell permeability is complex. While increased hydrophilicity can reduce passive diffusion across the lipophilic cell membrane, the flexibility of PEG linkers can be advantageous. A flexible linker may allow the PROTAC to adopt a conformation that shields its polar surface area, creating a more compact and less polar structure that can more readily traverse the cell membrane. However, the addition of PEG units can also increase the topological polar surface area (TPSA), which is often correlated with lower permeability. Therefore, a delicate balance must be achieved, and a short PEG1 linker like in Phthalimide-PEG1-amine can provide a subtle yet significant modulation of these properties.

Optimizing Ternary Complex Formation and Degradation Efficacy

The length and flexibility of the linker are paramount for the formation of a stable and productive ternary complex. An optimal linker length facilitates the necessary protein-protein interactions between the target and the E3 ligase, leading to efficient ubiquitination of the target.

• Too short: A linker that is too short can cause steric hindrance between the POI and the E3 ligase, preventing the formation of a stable complex.

• Too long: An excessively long linker may lead to an unstable or unproductive ternary complex where the necessary proximity for ubiquitin transfer is not achieved. This can also contribute to the "hook effect," where at high concentrations, the formation of binary complexes (PROTAC-POI or PROTAC-E3 ligase) is favored over the productive ternary complex.

The PEG1 linker in Phthalimide-PEG1-amine provides a defined and relatively short spacer that can be optimal for certain target-E3 ligase pairs.

Data Presentation: Quantitative Impact of PEG Linkers

The following tables summarize quantitative data from various studies, illustrating the impact of PEG linker length on the physicochemical properties and degradation efficiency of PROTACs. While specific comparative data for a PEG1 linker is not always available in every study, the trends observed with short PEG linkers provide valuable insights.

Table 1: Impact of PEG Linker Length on Physicochemical Properties of BRD4-Targeting PROTACs

PROTAC	Linker Composition	Molecular Weight ( g/mol )	cLogP	TPSA (Ų)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Number of Rotatable Bonds
PROTAC 1	Alkyl	785.9	4.2	165.2	4	11	18
PROTAC 2	PEG2	831.9	3.5	174.5	4	12	22
PROTAC 3	PEG4	919.0	2.8	193.0	4	14	30

Data compiled from publicly available research. cLogP, calculated octanol-water partition coefficient; TPSA, topological polar surface area.

Table 2: Influence of PEG Linker Length on Degradation Efficiency and Permeability of BET-Targeting PROTACs

PROTAC	Linker Composition	DC50 (nM)	Dmax (%)	Permeability (Papp, 10⁻⁶ cm/s)
dBET1	4-unit PEG	<100	>95	0.5
ARV-825	3-unit PEG	<1	>95	1.2
MZ1	4-unit PEG	~25	>90	0.3

Data is illustrative and compiled from various sources in the literature. DC50 and Dmax values are cell-line dependent.

Mandatory Visualizations

Signaling Pathway

Protocols & Analytical Methods

Step-by-Step Guide for Utilizing Phthalimide-PEG1-Amine in a PROTAC Assay

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that co-opt the cell's natural protein degradation machinery to eliminate disease-causing proteins.[1] These heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two. The phthalimide (B116566) moiety is a widely used E3 ligase ligand that recruits Cereblon (CRBN), a key component of the CUL4-RBX1-DDB1-CRBN (CRL4^CRBN^) E3 ubiquitin ligase complex.[2]

This document provides a comprehensive guide for the use of Phthalimide-PEG1-amine as a building block in the synthesis of a PROTAC and the subsequent characterization of the resulting molecule in a PROTAC assay. Phthalimide-PEG1-amine provides a phthalimide head for CRBN engagement and a short, flexible polyethylene (B3416737) glycol (PEG) linker with a terminal amine for conjugation to a POI ligand. The short PEG linker can be advantageous in scenarios where a shorter distance between the POI and the E3 ligase is required for optimal ternary complex formation and subsequent degradation.

Signaling Pathway and Mechanism of Action

The fundamental mechanism of a phthalimide-based PROTAC is to induce the ubiquitination and subsequent proteasomal degradation of a target protein. This process is initiated by the PROTAC molecule facilitating the formation of a ternary complex between the target protein and the CRBN E3 ligase. Once in proximity, the E3 ligase catalyzes the transfer of ubiquitin molecules to the target protein. This polyubiquitinated protein is then recognized and degraded by the 26S proteasome.

PROTAC-mediated protein degradation pathway.

Experimental Protocols

This section provides detailed protocols for the synthesis of a PROTAC using Phthalimide-PEG1-amine and for the subsequent evaluation of its degradation activity and effect on cell viability.

Protocol 1: General Synthesis of a Phthalimide-PEG1-based PROTAC

This protocol outlines a general method for coupling a POI ligand containing a carboxylic acid to Phthalimide-PEG1-amine.

Materials:

• Phthalimide-PEG1-amine

• Target protein ligand with a carboxylic acid functional group

• Amide coupling reagents (e.g., HATU, HOBt)

• Tertiary amine base (e.g., DIPEA, triethylamine)

• Anhydrous DMF or DMSO

• Reaction vessel and magnetic stirrer

• Purification system (e.g., preparative HPLC)

• Analytical instruments (e.g., LC-MS, NMR)

Procedure:

• Dissolve the POI ligand (1 equivalent) in anhydrous DMF.

• Add the coupling reagents, HATU (1.1 equivalents) and HOBt (1.1 equivalents), to the solution.

• Stir the mixture for 10-15 minutes at room temperature to activate the carboxylic acid.

• Add Phthalimide-PEG1-amine (1.2 equivalents) and DIPEA (2-3 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 4-24 hours, monitoring the progress by LC-MS.

• Once the reaction is complete, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by preparative HPLC to obtain the final PROTAC.

• Confirm the identity and purity of the final PROTAC by LC-MS and NMR spectroscopy.

Protocol 2: Western Blotting for PROTAC-Induced Protein Degradation

This protocol details the steps to assess the degradation of the target protein in cells treated with the synthesized PROTAC.

Materials:

• Cell line expressing the target protein

• Complete cell culture medium

• Synthesized PROTAC stock solution (e.g., 10 mM in DMSO)

• Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of treatment. Allow cells to adhere overnight.[3]

• PROTAC Treatment: Prepare serial dilutions of the PROTAC in complete culture medium. Aspirate the old medium and add the PROTAC-containing medium. Include a vehicle control (e.g., 0.1% DMSO). Incubate for the desired time (e.g., 4, 8, 16, 24 hours).[3]

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Add 100-150 µL of ice-cold lysis buffer to each well and scrape the cells.[3]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize the protein concentration of all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody for the target protein overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control. Calculate the percentage of protein degradation relative to the vehicle-treated control. Plot the percentage of degradation against the PROTAC concentration to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).

Workflow for Western Blot analysis.

Protocol 3: Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol is to assess the effect of the PROTAC on cell viability, which is important to distinguish targeted degradation from general cytotoxicity.

Materials:

• Cell line of interest

• Complete cell culture medium

• Synthesized PROTAC stock solution

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well). Allow cells to adhere overnight.

• PROTAC Treatment: Prepare serial dilutions of the PROTAC in complete culture medium. Add the diluted PROTAC to the wells. Include a vehicle control.

• Incubation: Incubate the plate for a period that corresponds to the degradation experiment (e.g., 24, 48, or 72 hours).

• Assay:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.[4]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[4]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[4]

• Measurement: Record the luminescence using a luminometer.

• Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the PROTAC concentration to determine the IC50 (concentration for 50% inhibition of viability).

Data Presentation

The efficacy of a PROTAC is typically characterized by its DC50 and Dmax values. Below is a table summarizing representative data for phthalimide-based PROTACs with short linkers targeting various proteins. Note: This data is for illustrative purposes, and the specific performance of a PROTAC containing a Phthalimide-PEG1-amine linker must be determined experimentally.

PROTAC Example	Target Protein	E3 Ligase Ligand	Linker (atoms)	Cell Line	DC50 (nM)	Dmax (%)	Reference
dBET1	BRD4	Thalidomide	8	MV4;11	1.8	>90	[2]
dFKBP-1	FKBP12	Thalidomide	~10	MV4;11	~10	>80	[2]
PROTAC (C2)	BRD3	Thalidomide	~7	K562	300	~80	[4]
PROTAC (C4)	BRD3	Thalidomide	~9	K562	1000	~70	[4]
NC-1	BTK	Pomalidomide	~12	Mino	2.2	97	[1]

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or weak protein degradation	Poor cell permeability of the PROTAC.	Modify the linker to improve physicochemical properties.
Low expression of CRBN in the cell line.	Select a cell line with higher CRBN expression or transfect cells to express CRBN.
Inefficient ternary complex formation.	Vary the linker length and composition; consider a different E3 ligase.
"Hook effect" (decreased degradation at high concentrations)	Formation of binary complexes (PROTAC-POI or PROTAC-CRBN) instead of the ternary complex.	Perform a full dose-response curve to identify the optimal concentration range.
High cell toxicity	Off-target effects of the PROTAC or its metabolites.	Use a more selective POI ligand. Assess the toxicity of the individual components (POI ligand, linker, phthalimide).
Inconsistent Western blot results	Uneven protein loading.	Carefully perform protein quantification and ensure equal loading amounts.
Issues with antibody quality.	Use a validated antibody and optimize the antibody concentration.

References

• 1. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Target Protein Degradation via Phthalimide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lifesensors.com [lifesensors.com]

Application Notes and Protocols for Targeted Degradation with Phthalimide-PEG1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted protein degradation has emerged as a powerful therapeutic modality with the potential to address previously "undruggable" targets. This approach utilizes bifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs), to hijack the cell's natural protein disposal machinery, the ubiquitin-proteasome system (UPS), to selectively eliminate proteins of interest. Phthalimide-based PROTACs are a prominent class of these degraders, employing derivatives of thalidomide (B1683933) to recruit the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] Phthalimide-PEG1-amine is a key building block in the synthesis of these PROTACs, incorporating the CRBN-binding phthalimide (B116566) moiety and a flexible PEG linker with a terminal amine for conjugation to a target protein ligand.

These application notes provide a comprehensive guide for the experimental design and execution of targeted degradation studies using PROTACs constructed with Phthalimide-PEG1-amine. Detailed protocols for key assays, data presentation guidelines, and visualizations of the underlying biological pathways and experimental workflows are included to facilitate successful research and development in this exciting field.

Signaling Pathway and Mechanism of Action

The fundamental mechanism of a phthalimide-based PROTAC involves coopting the Ubiquitin-Proteasome System (UPS) to induce the degradation of a specific target protein. The process is initiated by the formation of a ternary complex between the target protein, the PROTAC, and the E3 ubiquitin ligase.[3][4]

Caption: PROTAC-mediated protein degradation pathway.

Experimental Design and Workflow

A systematic approach is crucial for the successful development and evaluation of novel PROTACs. The following workflow outlines the key stages, from synthesis to functional validation.

Caption: Experimental workflow for PROTAC development.

Quantitative Data Summary

The efficacy of a PROTAC is primarily determined by its half-maximal degradation concentration (DC50) and the maximum percentage of degradation (Dmax).[5][6] The following table provides a template for summarizing the quantitative data obtained from experimental studies.

PROTAC Identifier	Target Protein	Cell Line	DC50 (nM)	Dmax (%)	Linker	E3 Ligase Ligand	Reference
Example-PROTAC-1	BRD4	HeLa	10	>90	PEG1	Phthalimide	[2]
Example-PROTAC-2	KRAS G12D	PANC-1	50	85	PEG4	Phthalimide	[7]
Your PROTAC Here	Your Target	Your Cell Line	PEG1	Phthalimide

Detailed Experimental Protocols

Protocol 1: General Synthesis of a Phthalimide-Based PROTAC

This protocol outlines a general synthetic route for coupling a target protein ligand containing a primary or secondary amine to Phthalimide-PEG1-amine.

Materials:

• Target protein ligand with a primary or secondary amine

• Phthalimide-PEG1-amine

• Coupling agents (e.g., HATU, HOBt)

• Organic base (e.g., DIPEA, triethylamine)

• Anhydrous solvent (e.g., DMF, DCM)

• Reaction monitoring tools (e.g., LC-MS, TLC)

• Purification supplies (e.g., silica (B1680970) gel for column chromatography, HPLC)

Procedure:

• Dissolve the target protein ligand (1.0 eq) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the coupling agents, such as HATU (1.2 eq) and HOBt (1.2 eq), to the solution.

• Add the organic base, for instance, DIPEA (3.0 eq), to the reaction mixture and stir for 5-10 minutes.

• Add Phthalimide-PEG1-amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours.

• Monitor the reaction progress using LC-MS or TLC.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the final PROTAC.

• Characterize the purified PROTAC using NMR and mass spectrometry.

Protocol 2: Western Blot Analysis for Protein Degradation (DC50 and Dmax Determination)

Western blotting is a fundamental technique to quantify the degradation of a target protein.[4]

Materials:

• Cell line expressing the protein of interest

• Complete cell culture medium

• PROTAC stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors[8][9]

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Prepare serial dilutions of the PROTAC in complete growth medium. The final DMSO concentration should be consistent across all wells and typically not exceed 0.1%.[7]

  • Treat the cells with varying concentrations of the PROTAC for a predetermined time (e.g., 4, 8, 16, 24 hours). Include a vehicle control (DMSO only).[6]

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells twice with ice-cold PBS.[4]

  • Lyse the cells by adding ice-cold lysis buffer supplemented with inhibitors.[1][4]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[4]

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.[4]

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples.

  • Prepare samples by adding Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.[1]

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[10]

  • Block the membrane with blocking buffer for 1 hour at room temperature.[4]

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the ECL substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.[1]

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the target protein band intensity to the corresponding loading control band.

  • Calculate the percentage of remaining protein relative to the vehicle control.

  • Plot the percentage of protein degradation against the log of the PROTAC concentration to determine the DC50 and Dmax values using a non-linear regression curve fit (e.g., [log]inhibitor vs. normalized response -- Variable slope).

Protocol 3: In Vitro Ubiquitination Assay

This assay directly assesses the PROTAC's ability to induce the ubiquitination of the target protein in a reconstituted system.[11]

Materials:

• Purified recombinant E1 activating enzyme

• Purified recombinant E2 conjugating enzyme (e.g., UbcH5b)

• Purified recombinant Cereblon/DDB1/CUL4A/Rbx1 (CRL4-CRBN) E3 ligase complex

• Purified recombinant protein of interest (POI)

• Ubiquitin

• ATP

• 10X Ubiquitination buffer (e.g., 500 mM Tris-HCl pH 7.5, 50 mM MgCl2, 10 mM DTT)

• PROTAC stock solution (in DMSO)

• SDS-PAGE loading buffer

• Western blot supplies (as described in Protocol 2)

Procedure:

• Reaction Setup:

  • Prepare a master mix containing the ubiquitination buffer, ATP, ubiquitin, E1, and E2 enzymes.

  • In separate tubes, add the purified POI and the CRL4-CRBN E3 ligase complex.

  • Add the PROTAC at the desired concentration (or DMSO for the vehicle control).

  • Initiate the reaction by adding the master mix to the tubes containing the POI, E3 ligase, and PROTAC.

  • Incubate the reaction at 37°C for 1-2 hours.

• Controls: Set up control reactions to ensure the observed ubiquitination is PROTAC- and E3 ligase-dependent:

  • No E1 enzyme

  • No E3 ligase

  • No PROTAC (vehicle control)[11]

• Reaction Termination and Analysis:

  • Stop the reaction by adding SDS-PAGE loading buffer and boiling at 95-100°C for 5 minutes.

  • Analyze the reaction products by Western blot using an antibody against the POI.

• Result Interpretation:

  • A successful PROTAC-mediated ubiquitination will result in the appearance of a high-molecular-weight smear or a ladder of bands above the unmodified POI band, indicating polyubiquitination.[11]

Protocol 4: Cell Viability Assay (CellTiter-Glo®)

This assay measures cell viability by quantifying ATP, which is an indicator of metabolically active cells.[12][13]

Materials:

• Cells of interest

• 96-well opaque-walled plates

• PROTAC stock solution (in DMSO)

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well opaque-walled plate at a suitable density.

  • Allow cells to adhere overnight.

  • Treat cells with a serial dilution of the PROTAC for a specified period (e.g., 72 hours). Include a vehicle control.[1]

• Assay Measurement:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[1]

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[1]

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the data to the vehicle control wells to determine the percentage of cell viability.

  • Plot the percentage of viability against the logarithm of the PROTAC concentration to determine the IC50 or GI50 value.[1][7]

Conclusion

The development of effective targeted protein degraders requires a rigorous and systematic experimental approach. The protocols and guidelines presented here provide a solid foundation for researchers utilizing Phthalimide-PEG1-amine in the synthesis and evaluation of novel PROTACs. By carefully designing experiments, meticulously executing protocols, and thoroughly analyzing the quantitative data, scientists can advance the field of targeted protein degradation and contribute to the development of new therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective Target Protein Degradation via Phthalimide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. info.edifydigitalmedia.com [info.edifydigitalmedia.com]
• 4. benchchem.com [benchchem.com]
• 5. Methods for Quantitative Assessment of Protein Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. benchchem.com [benchchem.com]
• 8. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 9. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 13. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]

Application of Phthalimide-PEG1-amine in Kinase Protein Degradation: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Phthalimide-PEG1-amine as a component of Proteolysis Targeting Chimeras (PROTACs) for the targeted degradation of kinase proteins. This guide is intended to assist researchers in the design, synthesis, and evaluation of such PROTACs for therapeutic and research applications.

Introduction to Phthalimide-Based PROTACs for Kinase Degradation

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that offer a novel therapeutic modality by inducing the degradation of specific proteins of interest (POIs) through the ubiquitin-proteasome system.[1] A PROTAC typically consists of three components: a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.[2]

Phthalimide-based moieties, such as those derived from thalidomide (B1683933) and its analogs (e.g., pomalidomide), are widely used as ligands to recruit the Cereblon (CRBN) E3 ubiquitin ligase.[3] The linker component, in this case, a single polyethylene (B3416737) glycol (PEG) unit with a terminal amine (Phthalimide-PEG1-amine), plays a crucial role in the efficacy of the PROTAC by influencing the formation and stability of the ternary complex between the target protein, the PROTAC, and the E3 ligase.[4] Kinases are a major class of drug targets, and their dysregulation is implicated in numerous diseases, particularly cancer.[5] PROTACs provide a powerful approach to target kinases for degradation, offering potential advantages over traditional small-molecule inhibitors, such as overcoming drug resistance and targeting non-enzymatic scaffolding functions.[5]

Mechanism of Action

The fundamental mechanism of a phthalimide-based PROTAC involves hijacking the cell's natural protein disposal machinery. The PROTAC simultaneously binds to the target kinase and the CRBN E3 ligase, forming a ternary complex. This proximity facilitates the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to the kinase, leading to polyubiquitination. The polyubiquitinated kinase is then recognized and degraded by the 26S proteasome.

PROTAC-mediated degradation of a target kinase.

Quantitative Data for Kinase-Targeting PROTACs with Phthalimide-PEG Linkers

The efficacy of a PROTAC is primarily assessed by its half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax). The following tables summarize representative data for PROTACs targeting Cyclin-Dependent Kinase 6 (CDK6) and Bruton's Tyrosine Kinase (BTK) using phthalimide-based E3 ligase ligands and short PEG linkers. While specific data for a "Phthalimide-PEG1-amine" linker is not always explicitly detailed, the presented data for short PEG linkers provide valuable insights into the structure-activity relationship.

Table 1: CDK6 Degradation Data for Phthalimide-PEG-based PROTACs

PROTAC Name/ID	Target Ligand	E3 Ligase Ligand	Linker Composition (if specified)	Cell Line	DC50 (nM)	Dmax (%)	Reference
PROTAC 6	Palbociclib	Pomalidomide	PEG	HPNE, MiaPaCa2	~100	>90	[6]
CP-10	Palbociclib	Pomalidomide	Short PEG/Alkyl	U251	~2.1	>90	[3][7]
BSJ-03-123	Palbociclib derivative	Phthalimide	Not specified	MOLM-13	<100	>90	[5]

Table 2: BTK Degradation Data for Phthalimide-PEG-based PROTACs

PROTAC Name/ID	Target Ligand	E3 Ligase Ligand	Linker Composition (if specified)	Cell Line	DC50 (nM)	Dmax (%)	Reference
MT802	BTK-specific ligand	Pomalidomide	PEG	Mino	~9	>95	[6]
PROTAC (9)	BTK scaffold	Pomalidomide	PEG	Ramos	~100	>90	[8]
DD-03-171	Ibrutinib analog	Pomalidomide	PEG	MCL cells	5.1	>95	[9]

Experimental Protocols

Detailed methodologies for key experiments in the evaluation of Phthalimide-PEG1-amine based PROTACs are provided below.

Protocol 1: Western Blot Analysis of Kinase Degradation

This protocol outlines the steps to quantify the degradation of a target kinase in response to PROTAC treatment.[10][11]

Materials:

• Cell line expressing the target kinase (e.g., MM.1S for CDK6, Ramos for BTK)

• Phthalimide-PEG1-amine based PROTAC

• DMSO (vehicle control)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS), ice-cold

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibody against the target kinase

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that ensures 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight (for adherent cells).

  • Treat cells with a dose-response of the PROTAC (e.g., 0.1, 1, 10, 100, 1000 nM) for a specified time (e.g., 24 hours). Include a DMSO vehicle control.

• Cell Lysis and Protein Quantification:

  • After treatment, wash cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate) and determine the protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4x Laemmli sample buffer to a final concentration of 1x.

  • Boil the samples at 95-100°C for 5-10 minutes.

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

• Protein Transfer and Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target kinase overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Repeat the immunoblotting process for the loading control antibody on the same membrane after stripping or on a separate gel.

• Detection and Analysis:

  • Apply the ECL substrate and capture the chemiluminescent signal.

  • Quantify the band intensities using densitometry software.

  • Normalize the target kinase band intensity to the loading control.

  • Calculate the percentage of degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Experimental workflow for Western Blot analysis.

Protocol 2: Cell Viability Assay (CellTiter-Glo®)

This protocol measures cell viability by quantifying ATP, an indicator of metabolically active cells, to assess the cytotoxic effects of the PROTAC.[12][13][14][15][16]

Materials:

• Cell line of interest

• Phthalimide-PEG1-amine based PROTAC

• DMSO (vehicle control)

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Seed cells in an opaque-walled 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

  • Include wells with medium only for background measurement.

  • Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of the PROTAC in culture medium.

  • Add the desired concentrations to the wells. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation:

  • Incubate the plate for the desired duration (e.g., 72 hours) at 37°C, 5% CO₂.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a luminometer.

  • Subtract the average background luminescence from all experimental wells.

  • Calculate cell viability as a percentage relative to the vehicle-treated control.

  • Plot the data to determine the IC50 value.

Protocol 3: Surface Plasmon Resonance (SPR) for Ternary Complex Characterization

SPR is a label-free technique used to measure the kinetics and affinity of binary and ternary complex formation in real-time.[4][17][18][19][20]

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5, SA)

• Purified target kinase

• Purified CRBN E3 ligase complex

• Phthalimide-PEG1-amine based PROTAC

• SPR running buffer (e.g., HBS-EP+)

• Immobilization reagents (for amine coupling) or streptavidin (for biotinylated protein capture)

Procedure:

• Protein Immobilization:

  • Immobilize the E3 ligase (e.g., biotinylated CRBN) onto a streptavidin-coated sensor chip. Alternatively, immobilize the kinase via amine coupling.

• Binary Interaction Analysis:

  • Inject a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the binary binding affinity (KD).

  • Inject a series of concentrations of the PROTAC over the immobilized kinase (if this format is used) to determine the binary binding affinity (KD).

• Ternary Complex Analysis:

  • Prepare a series of solutions containing a constant, saturating concentration of the target kinase and varying concentrations of the PROTAC.

  • Inject these solutions over the immobilized E3 ligase. The increase in binding response compared to the PROTAC alone indicates ternary complex formation.

  • Alternatively, pre-incubate the PROTAC with the E3 ligase and flow the target kinase over the complex.

• Data Analysis:

  • Fit the sensorgrams to appropriate binding models (e.g., 1:1 Langmuir binding for binary interactions, steady-state affinity for ternary interactions) to determine kinetic parameters (ka, kd) and affinity (KD).

  • Calculate the cooperativity factor (α) to assess the stability of the ternary complex.

Protocol 4: Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction.[21][22][23][24]

Materials:

• Isothermal titration calorimeter

• Purified target kinase

• Purified CRBN E3 ligase complex

• Phthalimide-PEG1-amine based PROTAC

• Dialysis buffer

Procedure:

• Sample Preparation:

  • Dialyze the purified proteins and dissolve the PROTAC in the same buffer to minimize heats of dilution.

  • Degas all solutions before use.

  • Accurately determine the concentrations of all components.

• ITC Experiment:

  • Binary Titration:

    • Load the target kinase into the sample cell and the PROTAC into the syringe.

    • Perform a series of injections of the PROTAC into the kinase solution, measuring the heat change after each injection.

  • Ternary Titration:

    • To measure the affinity of the kinase for the PROTAC-E3 ligase complex, load the E3 ligase and the PROTAC into the sample cell and the kinase into the syringe.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection.

  • Plot the integrated heat per mole of injectant against the molar ratio of the reactants.

  • Fit the data to a suitable binding model to determine the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH).

  • The Gibbs free energy (ΔG) and entropy (ΔS) of binding can then be calculated.

Workflow for the evaluation of a kinase-degrading PROTAC.

Conclusion

The use of Phthalimide-PEG1-amine as a linker-E3 ligase ligand component in the design of PROTACs represents a promising strategy for the targeted degradation of kinase proteins. The protocols and data presented in this document provide a framework for researchers to effectively synthesize, evaluate, and optimize these novel therapeutic agents. Careful consideration of the linker length and composition is critical for achieving potent and selective kinase degradation. The combination of cellular and biophysical assays is essential for a comprehensive understanding of the PROTAC's mechanism of action and for advancing the development of next-generation targeted protein degraders.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Discovery of thalidomide-based PROTAC small molecules as the highly efficient SHP2 degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent and Preferential Degradation of CDK6 via PROteolysis TArgeting Chimera Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) [jove.com]
• 5. PROTAC-mediated degradation reveals a non-catalytic function of AURORA-A kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of PROTACs to address clinical limitations associated with BTK-targeted kinase inhibitors [explorationpub.com]
• 7. WO2022093742A1 - Compounds for targeted protein degradation of kinases - Google Patents [patents.google.com]
• 8. pnas.org [pnas.org]
• 9. rndsystems.com [rndsystems.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 13. benchchem.com [benchchem.com]
• 14. promega.com [promega.com]
• 15. promega.com [promega.com]
• 16. CellTiter-Glo® 3D Cell Viability Assay Protocol [promega.com]
• 17. aragen.com [aragen.com]
• 18. ijpsjournal.com [ijpsjournal.com]
• 19. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cytivalifesciences.com [cytivalifesciences.com]
• 21. Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously t... [protocols.io]
• 22. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 23. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 24. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols: Targeting Nuclear Receptors with Phthalimide-PEG1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalimide-PEG1-amine is a functionalized building block for the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that harness the cell's natural protein disposal system, the ubiquitin-proteasome system, to selectively degrade target proteins. This molecule incorporates three key features:

• A phthalimide (B116566) moiety: This serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[1][2][3] By recruiting CRBN, the PROTAC can tag a target protein for degradation.

• A single polyethylene (B3416737) glycol (PEG) unit (PEG1): This acts as a short, flexible linker connecting the two ends of the PROTAC. The linker's length and composition are critical for the proper formation of a ternary complex between the target protein and the E3 ligase.[4]

• A terminal primary amine (-NH2): This provides a reactive handle for conjugating a ligand that specifically binds to a nuclear receptor of interest.

Nuclear receptors are a class of transcription factors that are crucial in various physiological processes and are implicated in diseases such as cancer, inflammation, and metabolic disorders.[5][6] PROTACs offer a powerful strategy to target these receptors for degradation, providing an alternative to traditional inhibition and potentially overcoming mechanisms of drug resistance.[4][7]

Mechanism of Action: PROTAC-Mediated Degradation of Nuclear Receptors

A PROTAC synthesized from Phthalimide-PEG1-amine and a nuclear receptor ligand operates by inducing the proximity of the target nuclear receptor and the CRBN E3 ligase. This leads to the formation of a ternary complex, which facilitates the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to the nuclear receptor. The polyubiquitinated nuclear receptor is then recognized and degraded by the 26S proteasome. The PROTAC molecule is subsequently released and can act catalytically to induce the degradation of multiple target proteins.[8][9]

PROTAC-mediated degradation of a nuclear receptor.

Experimental Workflow for Developing a Nuclear Receptor-Targeting PROTAC

The development and evaluation of a PROTAC derived from Phthalimide-PEG1-amine follows a structured workflow, from synthesis to functional characterization.

Workflow for PROTAC development and evaluation.

Data Presentation: Representative Quantitative Data

The following tables present hypothetical but realistic data for two different PROTACs (PROTAC-NR-A and PROTAC-NR-B) targeting a specific nuclear receptor (NR).

Table 1: In Vitro Binding Affinities

Compound	Target	Assay Type	Binding Affinity (Kd, nM)
NR Ligand	Nuclear Receptor	Fluorescence Polarization	50
	Cereblon (CRBN)	Fluorescence Polarization	> 10,000
PROTAC-NR-A	Nuclear Receptor	Fluorescence Polarization	75
	Cereblon (CRBN)	Fluorescence Polarization	2,500
PROTAC-NR-B	Nuclear Receptor	Fluorescence Polarization	90

| | Cereblon (CRBN) | Fluorescence Polarization | 1,800 |

Table 2: Cellular Degradation Potency

Compound	Cell Line	Time Point (hours)	DC50 (nM)1	Dmax (%)2
PROTAC-NR-A	Cancer Cell Line X	24	120	85
PROTAC-NR-B	Cancer Cell Line X	24	80	95

| NR Ligand | Cancer Cell Line X | 24 | No degradation | 0 |

1DC50: Concentration required to induce 50% degradation of the target protein. 2Dmax: Maximum percentage of protein degradation achieved.

Table 3: Functional Cellular Activity

Compound	Cell Line	Assay Type	IC50 (nM)
PROTAC-NR-A	Cancer Cell Line X	Cell Viability (72h)	150
PROTAC-NR-B	Cancer Cell Line X	Cell Viability (72h)	95

| NR Ligand | Cancer Cell Line X | Cell Viability (72h) | 850 |

Experimental Protocols

Protocol 1: Synthesis of a Nuclear Receptor-Targeting PROTAC

This protocol describes a general method for conjugating a carboxylic acid-functionalized nuclear receptor ligand to Phthalimide-PEG1-amine via amide bond formation.

Materials:

• Phthalimide-PEG1-amine

• Nuclear Receptor (NR) ligand with a carboxylic acid handle

• N,N-Dimethylformamide (DMF)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Reverse-phase HPLC for purification

• LC-MS and NMR for characterization

Procedure:

• Dissolve the NR ligand (1.0 eq) in DMF.

• Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution and stir for 10 minutes at room temperature to activate the carboxylic acid.

• Add Phthalimide-PEG1-amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 4-16 hours, monitoring progress by LC-MS.

• Once the reaction is complete, dilute the mixture with water and purify the crude product by reverse-phase HPLC.

• Combine the pure fractions, freeze-dry, and characterize the final PROTAC product by LC-MS and NMR to confirm its identity and purity.

Protocol 2: Nuclear Receptor Binding Assay (Fluorescence Polarization)

This assay measures the binding of the PROTAC to the target nuclear receptor in a competitive format.

Materials:

• Purified recombinant Nuclear Receptor (NR) protein

• Fluorescently labeled tracer ligand for the NR

• Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20, pH 7.4)

• Test compounds (PROTAC, unlabeled NR ligand)

• 384-well black, flat-bottom plates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Prepare a dilution series of the test compounds in assay buffer containing DMSO (final DMSO concentration ≤ 1%).

• In a 384-well plate, add the fluorescent tracer (at a final concentration close to its Kd) to all wells.

• Add the serially diluted test compounds to the appropriate wells. Include controls for no inhibition (tracer only) and maximal inhibition (tracer with a high concentration of unlabeled NR ligand).

• Initiate the binding reaction by adding the purified NR protein to all wells (at a concentration that gives a sufficient assay window).

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the fluorescence polarization on a compatible plate reader.

• Calculate the IC50 values by fitting the data to a four-parameter logistic curve. The Ki can then be calculated using the Cheng-Prusoff equation.

Protocol 3: Western Blotting for Nuclear Receptor Degradation

This protocol is used to quantify the amount of nuclear receptor protein in cells after treatment with a PROTAC.[10][11]

Materials:

• Cell line expressing the target Nuclear Receptor (NR)

• PROTAC compound and vehicle control (DMSO)

• Cell culture medium and supplements

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target NR

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC or vehicle control for the desired time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize the protein amounts for each sample, add Laemmli buffer, and boil for 5 minutes. Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target NR overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using image analysis software. Normalize the NR band intensity to the loading control. Calculate the percentage of degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Protocol 4: Cell Viability Assay (e.g., CellTiter-Glo®)

This assay assesses the effect of PROTAC-induced nuclear receptor degradation on cell proliferation and viability.

Materials:

• Cell line of interest

• PROTAC compound and vehicle control (DMSO)

• 96-well white, clear-bottom tissue culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer plate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the PROTAC or vehicle control.

• Incubate the plate for the desired time period (e.g., 72 hours) at 37°C in a CO2 incubator.

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value by plotting the data using a non-linear regression curve fit.

References

• 1. Practical synthesis of a phthalimide-based Cereblon ligand to enable PROTAC development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective Target Protein Degradation via Phthalimide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jsr.org [jsr.org]
• 5. Chapter 4: Nuclear Receptors in Signalling Pathways – ‘Cross’-Talking about Aspects in Cell Signalling [ecampusontario.pressbooks.pub]
• 6. Research Resources for Nuclear Receptor Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Proteolysis targeting chimeras (PROTACs) in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biopharma.co.uk [biopharma.co.uk]
• 9. promegaconnections.com [promegaconnections.com]
• 10. Sample preparation of membrane-bound and nuclear proteins for western blot | Abcam [abcam.com]
• 11. Western Blot Protocol | R&D Systems Quality Control: R&D Systems [rndsystems.com]

Application Notes and Protocols for Evaluating Phthalimide-PEG1-amine PROTAC Efficacy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Proteolysis-targeting chimeras (PROTACs) are a novel class of therapeutic agents that induce the degradation of specific target proteins by hijacking the cell's own ubiquitin-proteasome system. Phthalimide-based PROTACs specifically utilize a phthalimide (B116566) moiety to recruit the Cereblon (CRBN) E3 ubiquitin ligase. This document provides detailed application notes and protocols for evaluating the efficacy of PROTACs constructed with a Phthalimide-PEG1-amine linker, a short and flexible linker commonly used in PROTAC design.

The general structure of a Phthalimide-PEG1-amine PROTAC consists of a phthalimide group for CRBN engagement, a single polyethylene (B3416737) glycol (PEG) unit providing a short and hydrophilic spacer, and a terminal amine group for conjugation to a ligand that binds to the protein of interest (POI). The efficacy of these PROTACs is determined by their ability to induce the formation of a stable ternary complex between the POI and CRBN, leading to ubiquitination and subsequent proteasomal degradation of the POI.

Mechanism of Action: Signaling Pathway

Phthalimide-PEG1-amine PROTACs function by inducing the proximity of a target protein to the E3 ubiquitin ligase Cereblon (CRBN), a component of the CUL4A-DDB1-CRBN-RBX1 E3 ubiquitin ligase complex. This proximity facilitates the transfer of ubiquitin from the E2 conjugating enzyme to the target protein, marking it for degradation by the 26S proteasome.

PROTAC-mediated protein degradation pathway.

Data Presentation: Quantitative Evaluation of PROTAC Efficacy

The efficacy of a Phthalimide-PEG1-amine PROTAC is primarily assessed by its ability to induce the degradation of the target protein. Key parameters include the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax). The anti-proliferative effects are quantified by the half-maximal growth inhibition concentration (GI50) or half-maximal inhibitory concentration (IC50).

Table 1: Quantitative Efficacy Data for Phthalimide-Based PROTACs Targeting Various Protein Classes

PROTAC Name (if available)	Target Protein	Target Class	E3 Ligase Ligand	Linker Type (if specified)	DC50	Dmax (%)	Cell Line	Parent Ligand IC50
dBET1	BRD4	Epigenetic Reader	Thalidomide	PEG-based	~1.8 nM	>90%	MV4;11	JQ1 (~77 nM)
ARV-771	BRD4	Epigenetic Reader	Pomalidomide	PEG-based	<1 nM	>90%	LNCaP	OTX015 (~15 nM)
A1874	BRD4	Epigenetic Reader	Pomalidomide	PEG-based	~5 nM	>95%	22Rv1	BI-2536 (N/A)
PROTAC 3	FAK	Kinase	Pomalidomide	PEG-based	~30 nM	>90%	MDA-MB-231	Defactinib (~190 nM)
SIAIS178	BCR-ABL	Kinase	Pomalidomide	PEG-based	~10 nM	>90%	K562	Dasatinib (~0.6 nM)
ARV-110	Androgen Receptor (AR)	Nuclear Receptor	Pomalidomide	PEG-based	~1 nM	>90%	VCaP	Enzalutamide (~36 nM)

Note: The data presented are for phthalimide-based PROTACs with PEG linkers of varying lengths and may not specifically represent Phthalimide-PEG1-amine PROTACs. This table serves as a reference for the expected range of efficacy.

Experimental Protocols

The following protocols provide detailed methodologies for key cell-based assays to evaluate the efficacy of a Phthalimide-PEG1-amine PROTAC.

Protocol 1: Western Blot for Target Protein Degradation

This protocol is used to quantify the degradation of the target protein in response to PROTAC treatment.

Experimental Workflow:

Workflow for Western Blot analysis.

Materials:

• Cell line expressing the protein of interest

• Complete cell culture medium

• Phthalimide-PEG1-amine PROTAC stock solution (in DMSO)

• Vehicle control (DMSO)

• Phosphate-buffered saline (PBS), ice-cold

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that allows for 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• PROTAC Treatment: Prepare serial dilutions of the Phthalimide-PEG1-amine PROTAC in complete culture medium. Aspirate the old medium and add the PROTAC-containing medium to the cells. Include a vehicle-only control (e.g., 0.1% DMSO).[1] Incubate for the desired time points (e.g., 2, 4, 8, 16, 24 hours).[1]

• Cell Lysis: After treatment, wash the cells twice with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.[1]

• Lysate Preparation: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant to a new tube.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE: Normalize the protein concentration of all samples. Add Laemmli sample buffer to a final concentration of 1x and boil at 95-100°C for 5-10 minutes. Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

• Membrane Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.[1]

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.[1]

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.[1]

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein band intensity to the corresponding loading control.

  • Calculate the percentage of protein degradation relative to the vehicle-treated control.

  • Generate a dose-response curve to determine the DC50 and Dmax values.

Protocol 2: Cell Viability Assay (CellTiter-Glo®)

This assay measures cell viability by quantifying ATP levels, which is indicative of metabolically active cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• Phthalimide-PEG1-amine PROTAC stock solution (in DMSO)

• Vehicle control (DMSO)

• White, flat-bottom 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding: Seed 5,000-10,000 cells per well in 90 µL of culture medium in a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• PROTAC Treatment: Prepare serial dilutions of the Phthalimide-PEG1-amine PROTAC in culture medium. Add 10 µL of the diluted compound or vehicle to the respective wells.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.[1]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[1]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[1]

• Measurement and Analysis:

  • Measure the luminescence using a luminometer.[1]

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the results to determine the GI50 or IC50 value.

Protocol 3: Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine (B164497) (Annexin V staining) and loss of membrane integrity (Propidium Iodide staining).

Experimental Workflow:

Workflow for Apoptosis Assay.

Materials:

• Cell line of interest

• Complete cell culture medium

• Phthalimide-PEG1-amine PROTAC stock solution (in DMSO)

• Vehicle control (DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (or similar)

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells at a density of 0.5 x 10^6 cells per well in a 6-well plate. Treat the cells with various concentrations of the Phthalimide-PEG1-amine PROTAC or vehicle for the desired time (e.g., 24, 48 hours).

• Cell Harvesting: Harvest the cells (including any floating cells in the medium) and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells once with cold PBS.

• Staining:

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry: Analyze the cells by flow cytometry within 1 hour of staining. Distinguish between viable (Annexin V- and PI-), early apoptotic (Annexin V+ and PI-), late apoptotic (Annexin V+ and PI+), and necrotic (Annexin V- and PI+) cells.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the PROTAC.

Conclusion

The protocols and guidelines presented in these application notes provide a comprehensive framework for the preclinical evaluation of Phthalimide-PEG1-amine PROTACs. Rigorous assessment of target protein degradation, cell viability, and apoptosis is crucial for characterizing the efficacy and mechanism of action of these novel therapeutic agents. The provided workflows and data tables serve as a valuable resource for researchers and drug development professionals in the field of targeted protein degradation.

References

• 1. Frontiers | Targeting Protein Kinases Degradation by PROTACs [frontiersin.org]

Application Notes and Protocols for Phthalimide-PEG1-amine in the Development of Novel Cancer Therapeutics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalimide-PEG1-amine is a bifunctional molecule increasingly utilized in the development of novel cancer therapeutics, primarily as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a revolutionary class of drugs that co-opt the body's own ubiquitin-proteasome system to selectively degrade target proteins implicated in cancer progression.[1][2] The phthalimide (B116566) moiety serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN), while the terminal amine group allows for conjugation to a ligand targeting a specific protein of interest (POI). The short polyethylene (B3416737) glycol (PEG) spacer enhances solubility and influences the formation of the crucial ternary complex (POI-PROTAC-E3 ligase).[3][4][5]

These application notes provide a comprehensive overview of the use of Phthalimide-PEG1-amine in the synthesis and evaluation of PROTACs for cancer therapy. Detailed protocols for synthesis, in vitro evaluation, and relevant signaling pathways are described.

Mechanism of Action: PROTACs Utilizing a Phthalimide-PEG1-amine Linker

PROTACs assembled with a Phthalimide-PEG1-amine linker function by inducing the selective degradation of a target protein. The phthalimide portion of the molecule binds to the E3 ubiquitin ligase CRBN.[2][6] Simultaneously, the other end of the PROTAC, bearing a specific "warhead," binds to the target cancer-associated protein. This dual binding brings the target protein into close proximity with the E3 ligase, facilitating the transfer of ubiquitin molecules to the target protein.[3] This polyubiquitination marks the protein for recognition and subsequent degradation by the 26S proteasome, effectively eliminating it from the cell.[1] This catalytic mechanism allows a single PROTAC molecule to induce the degradation of multiple target protein molecules.

Several key signaling pathways frequently dysregulated in cancer can be targeted by this approach, including:

• PI3K/AKT/mTOR Pathway: This pathway is central to cell growth, proliferation, and survival. PROTACs can be designed to target key kinases in this pathway.[7][8]

• TGF-β Pathway: The TGF-β signaling pathway plays a dual role in cancer, acting as a tumor suppressor in early stages but promoting metastasis in later stages.[6][9]

• ERK and p38 MAPK Pathways: These pathways are involved in cellular responses to a wide range of stimuli and are often hyperactivated in cancer, promoting proliferation and survival.[3]

Data Presentation: Efficacy of Phthalimide-Based PROTACs

The efficacy of PROTACs is typically assessed by their ability to induce degradation of the target protein, measured as the DC50 (concentration at which 50% of the protein is degraded) and Dmax (the maximum percentage of protein degradation). The antiproliferative effect is often quantified by the IC50 value (concentration at which 50% of cell growth is inhibited). The following table summarizes quantitative data for representative phthalimide-based PROTACs from the literature.

PROTAC Name	Target Protein	E3 Ligase Ligand	Linker Type	DC50	Dmax	Cell Line	IC50 (Proliferation)	Reference
dBET1	BRD4	Pomalidomide	PEG	~1 nM	>90%	LNCaP	~30 nM	[3]
ZB-S-29	SHP2	Thalidomide	PEG	6.02 nM	>90%	MV4;11	~15 nM	[3]
A6	HDAC6	Thalidomide	PEG	3.5 nM	>90%	MM.1S	N/A	[3]
SGK3-PROTAC1	SGK3	VHL Ligand	Not Specified	<100 nM	Not Specified	Not Specified	300 nM (Biochemical)	[10]
PROTAC CDK2/9 Degrader-1	CDK2/CDK9	CRBN Ligand	Not Specified	62 nM (CDK2), 33 nM (CDK9)	Not Specified	PC-3	0.12 µM	[11]
ARD-266	Androgen Receptor	VHL Ligand	Not Specified	0.2-1 nM	Not Specified	LNCaP, VCaP, 22Rv1	Not Specified	[11]

Experimental Protocols

Protocol 1: Synthesis of a Phthalimide-Based PROTAC via Amide Coupling

This protocol describes a general method for conjugating a carboxylic acid-functionalized target protein ligand to Phthalimide-PEG1-amine.

Materials:

• Target protein ligand with a carboxylic acid moiety (1.0 eq)

• Phthalimide-PEG1-amine (1.1 eq)

• HATU (1,[(Dimethylamino)methyl]-1H-1,2,3-triazolo[4,5-b]pyridin-6-yl]-N-methylmethanaminium hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Anhydrous DMF (N,N-Dimethylformamide)

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis

• Ethyl acetate, saturated Sodium Bicarbonate (NaHCO₃) solution, water, brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• LC-MS for reaction monitoring

• Flash column chromatography system for purification

Procedure:

• Under an inert nitrogen atmosphere, dissolve the target protein ligand with a carboxylic acid moiety in anhydrous DMF.

• To this solution, add HATU and DIPEA. Stir the mixture for 15 minutes at room temperature to activate the carboxylic acid.

• Add Phthalimide-PEG1-amine to the reaction mixture.

• Continue stirring the reaction at room temperature for 4-12 hours.

• Monitor the progress of the reaction by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (twice), water (once), and brine (once).[3]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the final PROTAC.

Protocol 2: Western Blotting for Target Protein Degradation

This protocol details the procedure to quantify the degradation of the target protein in cancer cells treated with the synthesized PROTAC.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• Complete cell culture medium

• Synthesized PROTAC

• DMSO (Dimethyl sulfoxide) as vehicle control

• Ice-cold PBS (Phosphate-Buffered Saline)

• RIPA lysis buffer with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE equipment

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• ECL (Enhanced Chemiluminescence) substrate

• Chemiluminescence imaging system

• Image analysis software (e.g., ImageJ)

Procedure:

• Cell Seeding and Treatment:

  • Seed the cancer cells in 6-well plates and allow them to adhere overnight to reach 70-80% confluency.

  • Prepare serial dilutions of the PROTAC in complete culture medium. A vehicle control (e.g., 0.1% DMSO) must be included.[3]

  • Aspirate the old medium and add the PROTAC-containing medium to the cells.

  • Incubate for various time points (e.g., 4, 8, 16, 24 hours) to determine the optimal degradation time.[3]

• Cell Lysis and Protein Quantification:

  • After incubation, wash the cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Transfer the cell lysate to microcentrifuge tubes and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration of each lysate using a BCA assay.[9]

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration of all samples.

  • Prepare samples by adding Laemmli buffer and boiling at 95°C for 5-10 minutes.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein and the loading control overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the ECL substrate.

• Detection and Analysis:

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using image analysis software.

  • Normalize the target protein band intensity to the loading control and then to the vehicle control to determine the percentage of remaining protein.[3]

Protocol 3: Cell Viability Assay (e.g., CellTiter-Glo®)

This assay measures the number of viable cells in culture based on quantitation of the ATP present, which signals the presence of metabolically active cells.

Materials:

• Cancer cell line of interest

• 96-well opaque-walled cell culture plates

• Complete cell culture medium

• Synthesized PROTAC

• DMSO

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well opaque-walled plate at a suitable density and allow them to adhere overnight.

• PROTAC Treatment:

  • Prepare serial dilutions of the PROTAC in culture medium.

  • Add the desired concentrations to the wells, including a vehicle control.

  • Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a CO₂ incubator.[3]

• Assay:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium present in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the results and determine the IC50 value from the dose-response curve.

Visualizations

Caption: Mechanism of action for a PROTAC utilizing a Phthalimide-PEG1 linker.

Caption: Experimental workflow for the development and evaluation of Phthalimide-PEG1-based PROTACs.

Caption: Key cancer-related signaling pathways targeted by PROTACs.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective Target Protein Degradation via Phthalimide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. precisepeg.com [precisepeg.com]
• 5. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. PROTACs | DC Chemicals [dcchemicals.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Phthalimide-PEG-Amine Linker Length

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on optimizing the polyethylene (B3416737) glycol (PEG) linker length of Phthalimide-PEG-amine constructs to enhance therapeutic efficacy. The following sections offer frequently asked questions, troubleshooting advice, detailed experimental protocols, and comparative data to aid in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of a Phthalimide-PEG-amine linker?

A Phthalimide-PEG-amine linker is a heterobifunctional chemical tool used in drug development. The phthalimide (B116566) group serves as a protected amine, which can be deprotected to reveal a primary amine for conjugation to a molecule of interest (e.g., a payload, ligand, or antibody). The PEG chain acts as a flexible, hydrophilic spacer that can improve the solubility, stability, and pharmacokinetic properties of the final conjugate.[1][2]

Q2: Why is optimizing the PEG linker length so critical for efficacy?

The length of the PEG linker is a crucial determinant of the therapeutic efficacy of bifunctional molecules like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[3][4] An optimal linker length is necessary to:

• Facilitate Ternary Complex Formation (in PROTACs): The linker must be the correct length to allow the target protein and an E3 ligase to come together in a stable and productive orientation for ubiquitination and subsequent degradation.[5]

• Ensure Proper Spatial Orientation: The linker positions the payload or binding moiety at an optimal distance from the targeting vehicle (e.g., an antibody) to interact effectively with its target.

• Improve Pharmacokinetics (PK): Longer PEG chains can increase the hydrodynamic radius of a molecule, reducing renal clearance and extending its circulation half-life.[1]

• Enhance Solubility and Reduce Aggregation: The hydrophilic nature of PEG can counteract the hydrophobicity of many drug payloads, improving solubility and preventing aggregation, especially at higher drug-to-antibody ratios (DARs).[6][7]

Q3: What are the potential trade-offs when varying PEG linker length?

There is often a trade-off between in vitro and in vivo efficacy when optimizing linker length. While longer linkers generally improve pharmacokinetic properties and in vivo efficacy, they can sometimes lead to a decrease in in vitro cytotoxicity or binding affinity.[1][6] Conversely, a linker that is too short may cause steric hindrance, preventing the formation of a stable complex, while an overly long linker might lead to non-productive binding events.[3][8]

Q4: What are common types of linkers used besides PEG for Phthalimide-amine constructs?

While PEG is widely used due to its favorable properties, other linker types include alkyl chains of varying lengths.[3] More rigid moieties like piperazine (B1678402) or triazole rings can also be incorporated to modulate the conformational flexibility of the molecule.[3]

Troubleshooting Guide

Problem 1: My PROTAC demonstrates high binary binding affinity to the target and E3 ligase but fails to induce significant target degradation.

• Potential Cause: The linker length may be suboptimal, preventing the formation of a stable and productive ternary complex. A linker that is too short can cause steric hindrance, while one that is too long may not effectively bring the proteins into close proximity for ubiquitination.[3]

• Troubleshooting Steps:

  • Synthesize a Library of Linker Lengths: The most direct approach is to create a series of PROTACs with varying PEG linker lengths to empirically determine the optimal length.[3]

  • Evaluate Ternary Complex Formation: Utilize biophysical techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to directly assess the formation and stability of the ternary complex.[3]

  • Modify Linker Composition: Introduce more rigid or flexible elements into the linker to alter its conformational dynamics, which could lead to a more productive ternary complex.[3]

Problem 2: My Antibody-Drug Conjugate (ADC) shows good in vitro potency but poor in vivo efficacy.

• Potential Cause: The ADC may have poor pharmacokinetic properties, such as rapid clearance from circulation. This can be exacerbated by a hydrophobic payload. The PEG linker may be too short to sufficiently enhance solubility and extend half-life.

• Troubleshooting Steps:

  • Increase PEG Linker Length: Synthesize ADCs with longer PEG linkers (e.g., PEG8, PEG12, or PEG24) to improve hydrophilicity and increase the hydrodynamic radius, which can lead to a longer plasma half-life.[1][9]

  • Conduct a Pharmacokinetic (PK) Study: Perform a PK study in a relevant animal model to measure the plasma concentration of the ADCs with different linker lengths over time.[6]

  • Assess In Vivo Efficacy: Evaluate the tumor growth inhibition of the ADCs with varying linker lengths in a xenograft model to correlate PK with in vivo efficacy.[9]

Problem 3: I am observing a "hook effect" with my PROTAC, where degradation efficiency decreases at higher concentrations.

• Potential Cause: The "hook effect" is an inherent characteristic of PROTACs where high concentrations favor the formation of binary complexes (Target-PROTAC or PROTAC-E3 Ligase) over the productive ternary complex.[8]

• Troubleshooting Steps:

  • Enhance Ternary Complex Cooperativity: A well-designed linker can promote positive cooperativity, where the binding of the first protein increases the affinity for the second. This stabilizes the ternary complex and can mitigate the hook effect.

  • Modify Linker Flexibility: A more rigid linker can pre-organize the PROTAC into a conformation that is more favorable for ternary complex formation.[8]

Data Presentation

The following tables summarize hypothetical data to illustrate the impact of Phthalimide-PEG-amine linker length on key performance metrics for a PROTAC and an ADC.

Table 1: Impact of PEG Linker Length on PROTAC Efficacy

Linker (n = PEG units)	Target Binding (KD, nM)	E3 Ligase Binding (KD, nM)	Ternary Complex Stability (SPR, RU)	DC50 (nM)	Dmax (%)
PEG2	25	150	50	>1000	<10
PEG4	28	145	120	250	65
PEG8	30	155	250	50	95
PEG12	35	160	180	100	80

Table 2: Impact of PEG Linker Length on ADC Performance

Linker (n = PEG units)	In Vitro Cytotoxicity (IC50, nM)	Plasma Half-life (t1/2, hours)	Tumor Growth Inhibition (%)
PEG4	5	50	40
PEG8	8	100	75
PEG12	12	150	85
PEG24	20	160	82

Experimental Protocols

Protocol 1: Synthesis of Phthalimide-PEG-amine Linker and Conjugation

This protocol describes a general method for synthesizing a Phthalimide-PEG-amine linker and conjugating it to a carboxylic acid-containing molecule of interest.

• Materials: Phthalimide-PEG-OH, triphenylphosphine (B44618) (PPh3), diisopropyl azodicarboxylate (DIAD), molecule of interest with a carboxylic acid group, hydrazine (B178648), dichloromethane (B109758) (DCM), dimethylformamide (DMF), diethyl ether.

• Procedure:

  • Dissolve the molecule of interest, Phthalimide-PEG-OH, and PPh3 in anhydrous DCM.

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add DIAD dropwise to the solution and stir for 12-16 hours at room temperature.

  • Monitor the reaction by TLC or LC-MS.

  • Once complete, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography.

  • To deprotect the phthalimide, dissolve the purified product in ethanol (B145695) and add hydrazine monohydrate.

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature and filter to remove the phthalhydrazide (B32825) byproduct.

  • Concentrate the filtrate and purify by reverse-phase HPLC to obtain the final amine-functionalized conjugate.

Protocol 2: Western Blotting for PROTAC-Mediated Protein Degradation

This protocol details how to assess the degradation efficiency of a PROTAC.[5]

• Cell Culture and Treatment:

  • Plate cells at an appropriate density in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the PROTACs with different linker lengths for a predetermined time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis and Protein Quantification:

  • Wash the cells with cold PBS and lyse them with RIPA buffer containing protease inhibitors.

  • Quantify the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Immunoblotting:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against the target protein and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane with TBST and add a chemiluminescent substrate.

  • Capture the signal using an imaging system and quantify the band intensities.

  • Normalize the target protein signal to the loading control and calculate the percentage of degradation relative to the vehicle-treated control.

Visualizations

Caption: Experimental workflow for linker optimization.

Caption: PROTAC mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. In Vitro vs In Vivo Studies of Polyethylene Glycol (PEG) Linkers | AxisPharm [axispharm.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. adcreview.com [adcreview.com]
• 8. benchchem.com [benchchem.com]
• 9. aacrjournals.org [aacrjournals.org]

Addressing solubility issues of Phthalimide-PEG1-amine conjugates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Phthalimide-PEG1-amine conjugates. The information is designed to address common solubility challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are Phthalimide-PEG1-amine conjugates and why is solubility a concern?

Phthalimide-PEG1-amine conjugates are molecules that combine a phthalimide (B116566) group with a short polyethylene (B3416737) glycol (PEG) linker terminating in an amine group. The phthalimide moiety is relatively hydrophobic, while the PEG linker is hydrophilic. This amphiphilic nature can lead to solubility challenges, particularly in aqueous solutions, where the hydrophobic phthalimide portion may drive aggregation and precipitation.[1] The short PEG1 linker may not provide sufficient hydrophilicity to overcome the insolubility of the phthalimide group.

Q2: What are the initial signs of solubility problems with my Phthalimide-PEG1-amine conjugate?

Common indicators of solubility issues include:

• Visible precipitation: The most obvious sign is the formation of a solid precipitate in your solution.

• Cloudiness or turbidity: The solution may appear hazy or cloudy, indicating the presence of undissolved particles or aggregates.

• Inconsistent experimental results: Poor solubility can lead to variability in analytical measurements and biological assays.

• Difficulty in achieving desired concentration: You may find it challenging to dissolve the conjugate to the target concentration.

Q3: What factors can influence the solubility of Phthalimide-PEG1-amine conjugates?

Several factors can impact the solubility of these conjugates:

• Solvent: The choice of solvent is critical. While PEG is water-soluble, the phthalimide group has better solubility in organic solvents.[2][3]

• pH: The terminal amine group has a pKa that influences its charge state. At pH values below the pKa, the amine group will be protonated and positively charged, which can affect solubility and interactions with other molecules.[4]

• Temperature: Temperature can affect solubility, though the effect can be compound-specific.

• Ionic Strength: The concentration of salts in the solution can influence the solubility of charged molecules.[5]

• Concentration: At higher concentrations, the likelihood of aggregation and precipitation increases.

Troubleshooting Guide

Issue 1: The Phthalimide-PEG1-amine conjugate does not dissolve in my aqueous buffer.

Cause: The hydrophobic phthalimide group is likely causing poor solubility in aqueous media.

Solutions:

• Use of Co-solvents:

  • First, dissolve the conjugate in a minimal amount of a water-miscible organic solvent in which the phthalimide group is soluble, such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[6][7]

  • Then, add the aqueous buffer dropwise to the organic solution while vortexing to facilitate dissolution. Be aware that the final concentration of the organic solvent should be compatible with your downstream applications.

• pH Adjustment:

  • The terminal primary amine on the PEG linker can be protonated at acidic pH, which may increase the overall polarity and aqueous solubility of the conjugate.

  • Experiment with adjusting the pH of your aqueous buffer to a slightly acidic range (e.g., pH 5-6.5) to see if solubility improves. However, be mindful of the stability of your conjugate and any other components in your experiment at different pH values.

• Sonication:

  • Brief sonication can help to break up small aggregates and promote dissolution. Use a bath sonicator to avoid localized heating that could degrade the sample.

Issue 2: The conjugate dissolves initially but then precipitates over time.

Cause: This suggests that the conjugate is forming aggregates that eventually grow large enough to precipitate.

Solutions:

• Work at Lower Concentrations:

  • The simplest solution is to work with more dilute solutions of the conjugate to reduce the propensity for aggregation.

• Inclusion of Solubilizing Agents:

  • Non-ionic surfactants or detergents at low concentrations (below their critical micelle concentration) can sometimes help to stabilize amphiphilic molecules in solution.

  • The addition of a small percentage of a solubilizing agent like PEG 200 or 400 might also improve stability.

• Temperature Control:

  • Investigate the effect of temperature on stability. Some compounds are more soluble at lower temperatures. Try preparing and storing your solutions at 4°C.

Data Presentation

Table 1: Solubility of Phthalimide in Various Organic Solvents at 298.15 K (25°C)

Solvent	Mole Fraction Solubility (x10^2)
Acetone (B3395972)	12.60
Ethyl Acetate	3.992
Methanol	6.572
Ethanol	6.138
n-Propanol	4.670
Isopropanol	-
n-Butanol	-
Acetonitrile	4.141
Toluene	-

Data extracted from a study on N-hydroxyphthalimide, which provides a reasonable approximation for the solubility behavior of the phthalimide moiety.[8] The solubility of phthalimide itself has also been reported to be highest in acetone and ethyl acetate.[2]

Table 2: Solubility of Amine-Terminated PEG in Various Solvents

Solvent Class	Solvent Examples	Solubility
Polar Protic	Water, Methanol, Ethanol	Soluble
Polar Aprotic	DMF, DMSO, Acetonitrile	Soluble
Non-polar / Weakly Polar	Chloroform, Dichloromethane	Soluble
Non-polar	Ether, Toluene	Insoluble to Less Soluble

This table provides a general solubility profile for amine-terminated PEGs.[9]

Experimental Protocols

Protocol 1: Preparation of an Aqueous Solution of Phthalimide-PEG1-amine Conjugate using a Co-solvent

• Weighing the Conjugate: Accurately weigh the desired amount of the Phthalimide-PEG1-amine conjugate in a clean, dry microcentrifuge tube.

• Initial Dissolution in Organic Solvent: Add a minimal volume of a suitable organic solvent (e.g., DMSO or DMF) to the conjugate. The volume should be just enough to fully dissolve the solid. For example, start with 10-20 µL.

• Vortexing: Vortex the tube for 30-60 seconds to ensure the conjugate is completely dissolved in the organic solvent.

• Addition of Aqueous Buffer: While vortexing, slowly add the desired aqueous buffer to the tube drop by drop. Continue adding the buffer until the final desired concentration is reached.

• Final Inspection: Visually inspect the solution for any signs of precipitation or cloudiness. If the solution is not clear, it may indicate that the final concentration is too high for the chosen solvent system.

Protocol 2: Characterization of Aggregation using Dynamic Light Scattering (DLS)

Dynamic Light Scattering (DLS) is a technique used to measure the size distribution of particles in a solution. It is a valuable tool for detecting the presence of aggregates.[1][10][11][12]

• Sample Preparation:

  • Prepare the Phthalimide-PEG1-amine conjugate solution in the desired buffer.

  • Filter the sample through a 0.22 µm syringe filter directly into a clean DLS cuvette to remove any dust or large particles.[13]

• Instrument Setup:

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the desired temperature (typically 25°C) for at least 5 minutes.

• Data Acquisition:

  • Set the instrument parameters according to the manufacturer's instructions.

  • Acquire multiple measurements to ensure reproducibility.

• Data Analysis:

  • Analyze the correlation function to determine the size distribution of particles in the solution.

  • The presence of large particles (e.g., >100 nm) or a high polydispersity index (PDI) can indicate aggregation.

Visualizations

Caption: A workflow for troubleshooting solubility issues of Phthalimide-PEG1-amine conjugates.

Caption: An experimental workflow for detecting aggregation using Dynamic Light Scattering (DLS).

References

• 1. unchainedlabs.com [unchainedlabs.com]
• 2. Influence factors on the critical micelle concentration determination using pyrene as a probe and a simple method of preparing samples. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. Determination of the Aggregation Number of Pyrene-Labeled Gemini Surfactant Micelles by Pyrene Fluorescence Quenching Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creativepegworks.com [creativepegworks.com]
• 5. Evaluation of effects of pH and ionic strength on colloidal stability of IgG solutions by PEG-induced liquid-liquid phase separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lsinstruments.ch [lsinstruments.ch]
• 7. broadpharm.com [broadpharm.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. enovatia.com [enovatia.com]
• 11. The use of dynamic light scattering and brownian microscopy to characterize protein aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analyzing subvisible particles in protein drug products: a comparison of dynamic light scattering (DLS) and resonant mass measurement (RMM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. research.cbc.osu.edu [research.cbc.osu.edu]

Phthalimide-PEG1-Amine Deprotection & Purification: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the deprotection of phthalimide-protected PEG amines and subsequent purification.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for deprotecting a Phthalimide-PEG1-amine?

A1: The most widely used method for cleaving the phthalimide (B116566) group to yield the primary amine is hydrazinolysis, typically employing hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O) or anhydrous hydrazine.[1][2][3] This reaction, a key step in the Gabriel synthesis of primary amines, is effective but requires careful handling of the toxic hydrazine reagent and management of the primary byproduct, phthalhydrazide (B32825).[4][5]

Q2: Why does hydrazine cleave the phthalimide group?

A2: Hydrazine is a strong nucleophile that attacks the carbonyl carbons of the phthalimide ring. The reaction proceeds via a stable, cyclic intermediate, ultimately forming phthalhydrazide, a highly stable cyclic di-amide.[3][6] The formation of this thermodynamically stable byproduct drives the reaction to completion, releasing the desired primary amine.[6]

Q3: Are there alternative, milder methods for phthalimide deprotection?

A3: Yes, several alternatives to hydrazinolysis exist, which can be beneficial if the substrate is sensitive to the harsh, basic conditions of hydrazine.

• Sodium borohydride (B1222165) (NaBH₄) and Acid: A two-stage, one-flask method uses NaBH₄ in an alcohol/water mixture to reduce the phthalimide, followed by acid-catalyzed cyclization (e.g., with acetic acid) to release the amine and phthalide (B148349) as a byproduct.[7][8] This method is exceptionally mild and proceeds under near-neutral conditions, preventing racemization in chiral compounds.[7]

• Methylamine (MeNH₂) or Ethylenediamine: These reagents are also effective for phthalimide cleavage.[9][10] Methylamine is volatile, and the resulting N,N'-dimethylphthalamide byproduct is often more soluble than phthalhydrazide, which can simplify purification.[10] Ethylenediamine is less harsh than hydrazine and can be used at room temperature.[9]

Q4: What are the main byproducts I need to remove during purification?

A4: The primary byproduct depends on the deprotection method used.

• Hydrazinolysis: Produces phthalhydrazide, which is often poorly soluble in common organic solvents and can precipitate from the reaction mixture.[4]

• NaBH₄/Acid Method: Produces phthalide.[8]

• Methylamine Cleavage: Produces N,N'-dimethylphthalamide.[10] You will also need to completely remove any excess deprotection reagent (e.g., hydrazine), which is critical for downstream applications like bioconjugation.[10]

Troubleshooting Guide

Q5: I see very low or no yield of my desired amine after deprotection. What could be the cause?

A5: Low or no yield can stem from several issues:

• Incomplete Reaction: The reaction time may have been too short, or the temperature too low. For hydrazinolysis, refluxing in an alcoholic solvent for 1-3 hours is common.[4] Room temperature reactions may require longer times (e.g., 4-16 hours).[11][12]

• Reagent Inactivity: The hydrazine hydrate may have degraded. Use a fresh bottle or verify its activity on a simple substrate.

• Product Loss During Workup: The desired amine, especially a short-chain PEG amine, may have some water solubility. During an aqueous workup, ensure you perform multiple extractions with an appropriate organic solvent (e.g., Chloroform, Dichloromethane) to maximize recovery.[11][13]

• Product is Salted Out: After hydrazinolysis, the amine product can form a salt with the phthalhydrazide byproduct.[10] This salt may be insoluble. It is crucial to add a base (e.g., NaHCO₃, NaOH) during the workup to free the amine before extraction.[10][14]

Q6: My final product is contaminated with the phthalhydrazide byproduct. How can I improve purification?

A6: Removing phthalhydrazide is a common challenge.

• Filtration: Phthalhydrazide often precipitates out of the reaction mixture, especially upon cooling. A simple filtration is the first and most effective step to remove the bulk of this byproduct.[4]

• Acid-Base Extraction: This is a highly effective method. After removing the reaction solvent, dissolve the residue in an organic solvent (e.g., Dichloromethane (B109758), Ethyl Acetate). Wash the organic layer with an acidic solution (e.g., 1M HCl). The basic amine will be protonated and move into the aqueous layer, while the neutral phthalhydrazide remains in the organic layer. You can then basify the aqueous layer and re-extract your purified amine into a fresh organic phase.

• Solvent Choice: For the reaction, choose a solvent where the amine is soluble but the phthalhydrazide is not. Ethanol (B145695) is often a good choice.[4]

Q7: My downstream bioconjugation reaction is failing. Could residual hydrazine be the cause?

A7: Absolutely. Hydrazine is a nucleophile and can compete with your desired amine in subsequent reactions.[15]

• Removal: Hydrazine can be difficult to remove completely by simple evaporation due to its high boiling point.

• Azeotropic Removal: Toluene (B28343) can be used to azeotropically remove residual hydrazine. After the initial workup, dissolve the crude product in toluene and evaporate the solvent under reduced pressure. Repeat this process several times.[10]

• Acid Washes: Thorough washing of the organic layer with an acidic solution during extraction will help remove the basic hydrazine.

Data Summary

Parameter	Hydrazinolysis	NaBH₄ / Acetic Acid Method
Primary Reagents	Hydrazine Hydrate (N₂H₄·H₂O)	Sodium Borohydride (NaBH₄), Acetic Acid
Typical Equivalents	1.5 - 40 eq.[11][15]	~5 eq. NaBH₄[8]
Solvent	Ethanol, Methanol, THF[4][11][12]	2-Propanol / H₂O[8]
Temperature	Room Temperature to Reflux[4][11]	Room Temperature, then 80°C
Reaction Time	1 - 16 hours[4][12]	~24 hours, then 2 hours[8]
Primary Byproduct	Phthalhydrazide[4]	Phthalide[8]
Reported Yield	70 - 85%[11]	High Yields Reported[7]

Experimental Protocols

Protocol 1: Phthalimide Deprotection via Hydrazinolysis

This protocol is a general method adapted from literature procedures.[4][11]

• Reaction Setup: Dissolve the Phthalimide-PEG1-amine (1.0 eq.) in ethanol (EtOH) or tetrahydrofuran (B95107) (THF) (approx. 20-30 mL per gram of starting material).

• Hydrazine Addition: Add hydrazine hydrate (2.0 to 10.0 eq.) to the solution.

• Reaction: Stir the mixture at room temperature for 12-16 hours or heat to reflux for 1-3 hours. A white precipitate (phthalhydrazide) should form.[4]

• Byproduct Removal: Cool the reaction mixture to room temperature and filter off the phthalhydrazide precipitate. Wash the solid with a small amount of cold ethanol.

• Solvent Evaporation: Combine the filtrate and the washings. Remove the solvent under reduced pressure.

• Acid-Base Extraction: Dissolve the resulting residue in dichloromethane (DCM). Wash the organic layer three times with a 5% sodium bicarbonate (NaHCO₃) solution to free the amine and remove any remaining phthalhydrazide salts.[10]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure to yield the pure amine, often as a yellow-brown oil.[11]

Protocol 2: Mild Phthalimide Deprotection using NaBH₄

This protocol is based on the mild deprotection method developed by Ganem and coworkers.[7][8]

• Reduction: To a stirred solution of the Phthalimide-PEG1-amine (1.0 eq.) in a 6:1 mixture of 2-propanol and water, add sodium borohydride (NaBH₄) (5.0 eq.).

• Stirring: Stir the reaction at room temperature for 24 hours. Monitor by TLC until the starting material is consumed.

• Cyclization: Carefully add glacial acetic acid to the reaction mixture until foaming subsides (this quenches excess NaBH₄ and catalyzes the cyclization). Heat the flask to 80°C for 2 hours.

• Purification: Cool the mixture. The crude product can be purified by passing it through an ion-exchange column (e.g., Dowex 50 H⁺ form) or via a standard acid-base extraction as described in Protocol 1 to remove the phthalide byproduct.[8]

Visualizations

Caption: General workflow for phthalimide deprotection and purification.

Caption: Troubleshooting decision tree for low product yield.

Caption: Simplified mechanism of hydrazinolysis for phthalimide deprotection.

References

• 1. Hydrazine#Deprotection_of_phthalimides [chemeurope.com]
• 2. Gabriel Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. Phthalimide - Wikipedia [en.wikipedia.org]
• 6. echemi.com [echemi.com]
• 7. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 8. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]
• 9. Solid-Phase-Supported Approach for the Preparation of Bioresponsive and Multifunctional MRI Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. US4544755A - Cleavage of phthalimides to amines - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Phthalimide Group Stability in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on preventing the hydrolysis of the phthalimide (B116566) group in aqueous solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your experiments.

Troubleshooting Guide

Unwanted hydrolysis of the phthalimide group can be a significant issue in aqueous reaction media. The stability of the imide ring is primarily influenced by pH, temperature, and the composition of the solvent system. This guide will help you diagnose and resolve common problems related to phthalimide degradation.

Issue: Unexpected Hydrolysis of the Phthalimide Group

If you are observing the formation of phthalic acid or phthalamic acid derivatives as byproducts, it is likely that the phthalimide ring is undergoing hydrolysis. The following table summarizes the stability of the phthalimide group under various conditions. Use this information to identify the potential cause of degradation in your experiment.

Table 1: Qualitative Stability of Phthalimide in Aqueous Solutions

pH Range	Condition	Stability
< 1	100 °C	Unstable, significant hydrolysis occurs.
1	Room Temperature	Generally stable for short durations.
4	Room Temperature	Generally stable.
9	Room Temperature	Moderately stable, but hydrolysis can occur over extended periods.
12	Room Temperature	Unstable, prone to hydrolysis.
> 12	100 °C	Highly unstable, rapid hydrolysis.

This table is a qualitative summary based on information from various sources.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting unexpected phthalimide hydrolysis.

Caption: A flowchart for troubleshooting phthalimide hydrolysis.

Frequently Asked Questions (FAQs)

Q1: Under what pH conditions is the phthalimide group most stable?

A1: The phthalimide group is most stable in neutral to mildly acidic aqueous solutions, typically in the pH range of 4 to 7. Hydrolysis is accelerated under both strongly acidic (pH < 1) and, more significantly, basic (pH > 8) conditions.[1]

Q2: How does temperature affect the rate of phthalimide hydrolysis?

A2: The rate of hydrolysis is highly dependent on temperature. As with most chemical reactions, an increase in temperature will increase the rate of hydrolysis. For instance, base-catalyzed hydrolysis is significantly faster at elevated temperatures (e.g., 60-95 °C).[2] If your experimental conditions allow, running the reaction at a lower temperature can substantially reduce the extent of unwanted hydrolysis.

Q3: Can the choice of solvent help prevent hydrolysis?

A3: Yes, the solvent system can play a crucial role. While the phthalimide group is susceptible to hydrolysis in water, its stability can be improved by reducing the water activity. This can be achieved by using a mixture of water and an organic co-solvent such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), ethanol, or acetonitrile. The addition of an organic co-solvent can decrease the rate of hydrolysis.

Q4: Are there any buffer systems you would recommend for maintaining a stable pH?

A4: For maintaining a pH in the stable range of 4-7, common buffer systems such as phosphate, citrate, or acetate (B1210297) buffers can be effective. It is important to ensure that the buffer components themselves do not catalyze the hydrolysis or participate in unwanted side reactions with your substrates. It's always a good practice to run a small-scale control experiment to confirm the compatibility of the buffer with your reaction system.

Q5: What is the mechanism of phthalimide hydrolysis?

A5: Phthalimide hydrolysis can be catalyzed by both acid and base.

• Base-catalyzed hydrolysis: The reaction proceeds via a nucleophilic attack of a hydroxide (B78521) ion on one of the carbonyl carbons of the imide. This leads to the opening of the imide ring to form a phthalamic acid salt, which can then be further hydrolyzed to phthalic acid and ammonia (B1221849) (or a primary amine if it's an N-substituted phthalimide) under more stringent conditions.[2]

• Acid-catalyzed hydrolysis: In the presence of a strong acid, the carbonyl oxygen is protonated, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This also leads to the formation of phthalamic acid, followed by further hydrolysis to phthalic acid.

The following diagram illustrates the base-catalyzed hydrolysis pathway:

Caption: The pathway of base-catalyzed phthalimide hydrolysis.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Phthalimide Hydrolysis in Aqueous Reactions

This protocol provides a general framework for setting up an aqueous reaction while minimizing the risk of phthalimide group hydrolysis.

1. Materials:

• Phthalimide-containing substrate

• Aqueous buffer solution (e.g., phosphate, citrate, or acetate buffer, pH 4-7)

• Organic co-solvent (e.g., DMF, DMSO, ethanol, acetonitrile) (optional)

• Deionized water

• pH meter

2. Procedure:

• Buffer Preparation: Prepare an aqueous buffer solution at the desired pH (ideally between 4 and 7). Ensure the buffer concentration is sufficient to maintain the pH throughout the reaction.

• Solvent System: If your substrate and reagents are soluble, use the prepared buffer as the reaction solvent. If solubility is an issue or if you want to further minimize hydrolysis, prepare a mixed solvent system by adding an organic co-solvent to the buffer. The ratio of the organic co-solvent to the aqueous buffer will depend on the specific requirements of your reaction and should be optimized.

• Reaction Setup: a. Dissolve your phthalimide-containing substrate and other reactants in the chosen solvent system. b. If possible, maintain the reaction mixture at a low to moderate temperature (e.g., 0-40 °C). c. Monitor the pH of the reaction periodically, especially if acidic or basic byproducts are expected to form, and adjust as necessary.

• Work-up: Upon completion of the reaction, proceed with your work-up and purification steps promptly to avoid potential degradation of the phthalimide group during extended exposure to the aqueous medium.

Protocol 2: Monitoring for Phthalimide Hydrolysis

It is often necessary to monitor the stability of your phthalimide-containing compound under your specific experimental conditions.

1. Materials:

• Phthalimide-containing compound of interest

• Proposed aqueous reaction medium (buffer, co-solvents, etc.)

• Analytical instrumentation (e.g., HPLC, LC-MS, or TLC)

• Reference standards for the starting material and potential hydrolysis products (phthalic acid and the corresponding phthalamic acid derivative), if available.

2. Procedure:

• Sample Preparation: Prepare a solution of your phthalimide-containing compound in the proposed aqueous reaction medium at the intended reaction concentration and temperature.

• Time-Course Analysis: a. Immediately after preparation (t=0), take an aliquot of the solution and analyze it using your chosen analytical method (e.g., HPLC). b. Continue to take and analyze aliquots at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

• Data Analysis: a. Quantify the peak area of your starting material and any new peaks that appear over time. b. The appearance and growth of peaks corresponding to the hydrolysis products will indicate the rate of degradation under your experimental conditions. c. Based on the results, you can make informed decisions about adjusting the reaction conditions (pH, temperature, solvent) to improve stability.

Decision-Making Diagram for Selecting Preventative Measures

This diagram can help you choose the most appropriate strategy to prevent phthalimide hydrolysis based on your experimental constraints.

Caption: A decision tree for selecting methods to prevent hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. HYDROLYTIC STABILITY OF IMIDES OF DIFFERENT STRUCTURES | Periodica Polytechnica Chemical Engineering [pp.bme.hu]

Technical Support Center: Optimizing Phthalimide-PEG1-Amine Conjugation

Welcome to the technical support center for Phthalimide-PEG1-amine conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during the conjugation process.

Frequently Asked Questions (FAQs)

Q1: What is Phthalimide-PEG1-amine and what is it used for?

Phthalimide-PEG1-amine is a monofunctional polyethylene (B3416737) glycol (PEG) derivative. It contains a phthalimide-protected amine group at one end of a single ethylene (B1197577) glycol unit. The phthalimide (B116566) group serves as a protecting group for the primary amine, which can be deprotected to allow for conjugation to various molecules. This reagent is often used as a linker in bioconjugation and drug delivery to connect a molecule of interest to a substrate, enhancing solubility and providing a flexible spacer.

Q2: What functional groups can the deprotected Phthalimide-PEG1-amine react with?

Once the phthalimide group is removed to reveal the primary amine, it can react with a variety of electrophilic functional groups, including:

• Activated Esters (e.g., N-hydroxysuccinimide esters - NHS esters): This is a highly efficient method for forming stable amide bonds at a pH range of 7-9.[1][2][3][4][5][6]

• Carboxylic Acids: In the presence of coupling agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS, the amine will form a stable amide bond.[1][2][7]

• Aldehydes and Ketones: Through reductive amination, the amine forms a Schiff base which is then reduced to a stable secondary amine linkage with an agent like sodium cyanoborohydride.[2][7]

• Isothiocyanates: This reaction results in a stable thiourea (B124793) linkage.[2]

Q3: What are the general steps for a typical conjugation reaction using Phthalimide-PEG1-amine?

A typical workflow involves two main stages: deprotection of the phthalimide group and the subsequent conjugation reaction.

• Deprotection: The phthalimide protecting group is removed to expose the primary amine. A common method is treatment with hydrazine (B178648).[8]

• Conjugation: The resulting amine-PEG derivative is then reacted with the molecule of interest (e.g., a protein or small molecule with an activated functional group).

• Purification: The final conjugate is purified from excess reagents and byproducts.

• Analysis: The purified conjugate is analyzed to confirm successful conjugation and determine purity.[9][10][11]

Troubleshooting Guide

Issue 1: Low or No Conjugation Yield

Potential Cause	Suggested Solution	References
Incomplete Phthalimide Deprotection	Ensure complete removal of the phthalimide group. Monitor the deprotection reaction by TLC or LC-MS. Consider alternative deprotection methods if hydrazine is inefficient or incompatible with your molecule. A milder method involves using sodium borohydride (B1222165) followed by acetic acid.	[12][13]
Inefficient Conjugation Chemistry	Optimize the reaction pH. For NHS esters, a pH of 7.2-8.5 is optimal.[3][6] Ensure the correct molar ratio of PEG reagent to your molecule; a 10 to 20-fold molar excess of the PEG reagent is often a good starting point.[4][14]
Hydrolysis of Amine-Reactive Reagent	Prepare solutions of amine-reactive reagents (e.g., NHS esters) immediately before use. Avoid aqueous solutions with high pH for extended periods, as this can lead to hydrolysis. The half-life of NHS esters decreases significantly as pH increases.[3][4]
Presence of Competing Nucleophiles	Ensure your reaction buffer does not contain primary amines (e.g., Tris or glycine), as these will compete with your target molecule for the PEG reagent.[3][4]
Steric Hindrance	The accessibility of the reactive site on your target molecule can impact conjugation efficiency. Consider modifying reaction conditions (e.g., longer reaction time, increased temperature) or using a longer PEG linker if steric hindrance is suspected.	[15]

Issue 2: Multiple or Undesired Products

Potential Cause	Suggested Solution	References
Multiple Reactive Sites on Target Molecule	If your target molecule has multiple primary amines (e.g., lysine (B10760008) residues in a protein), you may get a heterogeneous mixture of products with varying degrees of PEGylation. To achieve site-specific conjugation, consider strategies like targeting a unique cysteine residue or using enzymatic ligation methods.	[15]
Side Reactions	At higher pH values, other functional groups on your target molecule, such as the imidazole (B134444) group of histidine, may react with certain PEG reagents. Performing the reaction at a lower pH can increase specificity for primary amines.	[15]
Incomplete Deprotection	Residual phthalimide-protected PEG can lead to a mixed population of starting material and product. Ensure the deprotection step goes to completion.

Issue 3: Difficulty in Product Purification and Analysis

Potential Cause	Suggested Solution	References
Similar Properties of Product and Reactants	The PEGylated product may have similar solubility and chromatographic behavior to the starting materials. Utilize high-resolution purification techniques like Size Exclusion Chromatography (SEC) or Ion Exchange Chromatography (IEX) to separate the conjugate.	[9][11][14]
Difficulty in Detecting the PEG Moiety	The PEG chain itself lacks a strong chromophore, making UV-based detection challenging.[9] Consider using analytical techniques that are not dependent on UV absorbance, such as Charged Aerosol Detection (CAD) or Mass Spectrometry (MS).	[9][11]
Characterizing Degree of PEGylation	Determining the number of PEG chains attached can be difficult. Techniques like SDS-PAGE can show an apparent increase in molecular weight. For more precise characterization, Mass Spectrometry (MALDI-TOF or ESI-LC/MS) is recommended.	[10][14]

Experimental Protocols & Data

General Protocol for Phthalimide Deprotection (Hydrazine Method)

• Dissolve the Phthalimide-PEG1-amine in a suitable solvent like THF or ethanol.[8]

• Add an excess of hydrazine hydrate (B1144303) (e.g., 40 equivalents).[8]

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, evaporate the solvent.

• Add water to the residue and extract the product with a suitable organic solvent like chloroform (B151607) or dichloromethane.[8]

• Dry the combined organic layers over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the amine-PEG product.[8]

General Protocol for Conjugation to an NHS-activated Molecule

• Reagent Preparation:

  • Dissolve the deprotected amine-PEG in a non-amine containing buffer (e.g., 0.1 M phosphate (B84403) buffer, 0.15 M NaCl, pH 7.2-8.0).[4][5]

  • Immediately before use, dissolve the NHS-activated molecule in a water-miscible anhydrous solvent like DMSO or DMF.[4][5][6]

• Conjugation Reaction:

  • Add the dissolved NHS-activated molecule to the amine-PEG solution. A molar excess of the NHS-activated molecule may be required depending on the substrate.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.[14]

• Quenching:

  • Add a quenching buffer, such as Tris or glycine, to a final concentration of 20-50 mM to consume any unreacted NHS-ester groups.[14]

  • Incubate for 15-30 minutes at room temperature.[14]

• Purification:

  • Remove excess unreacted PEG and quenching reagents using size exclusion chromatography (SEC), dialysis, or centrifugal filters.[14]

Summary of Reaction Conditions

Parameter	Phthalimide Deprotection (Hydrazine)	Amine Conjugation (NHS Ester)
Solvent/Buffer	THF, Ethanol, Methanol	Phosphate Buffer, Borate Buffer, PBS (amine-free)
pH	Not applicable	7.2 - 8.5
Temperature	Room Temperature	4°C to Room Temperature
Reaction Time	4 - 12 hours	30 minutes - Overnight
Molar Ratio	~40 eq. Hydrazine	10-20x molar excess of PEG reagent (typical)

Visualizations

Caption: A typical experimental workflow for conjugating Phthalimide-PEG1-amine.

Caption: A logical flowchart for troubleshooting low yield in PEGylation reactions.

References

• 1. idosi.org [idosi.org]
• 2. PEGylation Reagents Selection Guide | Biopharma PEG [biochempeg.com]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. broadpharm.com [broadpharm.com]
• 5. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. creativepegworks.com [creativepegworks.com]
• 8. rsc.org [rsc.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 13. Reaction of Phthalimide: Deprotection and Amino Groups_Chemicalbook [chemicalbook.com]
• 14. benchchem.com [benchchem.com]
• 15. creativepegworks.com [creativepegworks.com]

Reference Data & Comparative Studies

Validating Cereblon Engagement of Phthalimide-PEG1-amine PROTACs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful modality. For PROTACs that co-opt the E3 ubiquitin ligase Cereblon (CRBN), validating target engagement is a critical step in development. This guide provides a comparative overview of key experimental methods to validate the engagement of Phthalimide-PEG1-amine PROTACs with CRBN, offering supporting data and detailed protocols for researchers in the field.

The structure of a PROTAC, particularly the linker connecting the target-binding warhead and the E3 ligase ligand, is a crucial determinant of its efficacy. A Phthalimide-PEG1-amine linker represents a short, flexible, and hydrophilic linker. Understanding its impact on CRBN engagement and subsequent protein degradation is vital for optimizing PROTAC design.

Comparative Data on PROTAC Performance

PROTAC	Linker Type	Target Protein	DC50 (nM)	Dmax (%)	Key Observation
Illustrative PROTAC A	Short Alkyl Chain	BRD4	15	>90	Short, flexible linkers can be highly effective, promoting efficient ternary complex formation.
Illustrative PROTAC B	Short PEG Linker (e.g., PEG1-PEG3)	Generic Kinase	25	>85	Offers a balance of flexibility and hydrophilicity, often resulting in good cellular permeability and potent degradation.
Illustrative PROTAC C	Long PEG Linker (e.g., PEG4+)	Nuclear Receptor	80	~80	Longer linkers can sometimes reduce potency due to increased conformational flexibility and a higher entropic penalty upon binding.[1]
Illustrative PROTAC D	Rigid Piperazine Linker	Cytosolic Protein	50	>90	Rigid linkers can pre-organize the PROTAC for optimal ternary complex formation, but may require more extensive optimization.

Experimental Protocols and Methodologies

Validating CRBN engagement and subsequent protein degradation involves a multi-faceted approach, combining both cellular and biophysical assays.

Cellular Assays

1. NanoBRET™ Target Engagement Assay

This in-cell assay quantitatively measures the binding of the PROTAC to CRBN in a live-cell environment, providing a physiologically relevant measure of target engagement.[1][2]

Experimental Protocol:

• Cell Preparation: Seed HEK293T cells stably expressing NanoLuc®-CRBN in 96-well plates and incubate overnight.

• Compound Preparation: Prepare serial dilutions of the Phthalimide-PEG1-amine PROTAC and control compounds.

• Tracer Addition: Add a fluorescently labeled CRBN tracer (e.g., BODIPY™-lenalidomide) to the cells.

• PROTAC Addition: Add the diluted PROTACs to the wells and incubate.

• Substrate Addition: Add the NanoBRET™ substrate (e.g., furimazine) to all wells.

• Signal Detection: Measure the bioluminescence resonance energy transfer (BRET) signal using a plate reader capable of detecting both donor (NanoLuc®) and acceptor (tracer) emissions.

• Data Analysis: Calculate the BRET ratio and plot it against the PROTAC concentration to determine the IC50 value, representing the concentration at which 50% of the tracer is displaced.

2. Western Blot for Target Degradation

This traditional and widely used method provides a direct measure of the reduction in the target protein levels following PROTAC treatment.[3][4]

Experimental Protocol:

• Cell Treatment: Plate cells and treat with varying concentrations of the Phthalimide-PEG1-amine PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Harvest the cells and lyse them to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or similar assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against the target protein and a loading control (e.g., GAPDH or β-actin).

• Detection: Incubate with a secondary antibody conjugated to a detectable enzyme (e.g., HRP) and visualize the protein bands using a chemiluminescent substrate.

• Densitometry Analysis: Quantify the band intensities to determine the extent of protein degradation relative to the vehicle control.

Biophysical Assays

3. Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure the kinetics and affinity of binding events in real-time. It is invaluable for characterizing the binary interactions between the PROTAC and CRBN, as well as the formation and stability of the ternary complex.[5][][7]

Experimental Protocol:

• Chip Preparation: Immobilize recombinant CRBN onto an SPR sensor chip.

• Binary Interaction Analysis: Flow different concentrations of the Phthalimide-PEG1-amine PROTAC over the chip surface to measure the binding kinetics (kon and koff) and affinity (KD) for CRBN.

• Ternary Complex Formation: To measure ternary complex formation, either co-inject the PROTAC and the target protein over the CRBN-coated surface or pre-form the PROTAC-target protein complex before injection.

• Data Analysis: Analyze the sensorgrams to determine the kinetic and affinity constants for both binary and ternary interactions. This allows for the calculation of the cooperativity factor (α), which indicates the influence of the target protein on the PROTAC's affinity for CRBN.

4. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction, including binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).

Experimental Protocol:

• Sample Preparation: Prepare solutions of recombinant CRBN and the Phthalimide-PEG1-amine PROTAC in the same buffer.

• ITC Experiment: Place the CRBN solution in the sample cell of the calorimeter and the PROTAC solution in the injection syringe.

• Titration: Inject small aliquots of the PROTAC into the CRBN solution and measure the heat released or absorbed after each injection.

• Data Analysis: Integrate the heat signals and fit the data to a binding model to determine the thermodynamic parameters of the interaction.

Visualizing the Pathways and Workflows

To better understand the processes involved in PROTAC-mediated protein degradation and its analysis, the following diagrams, generated using the Graphviz DOT language, illustrate the key signaling pathway and a typical experimental workflow.

PROTAC-mediated protein degradation pathway.

A typical experimental workflow for evaluating PROTAC efficacy.

Conclusion

Validating the cereblon engagement of Phthalimide-PEG1-amine PROTACs requires a combination of in-cell and biophysical assays. While cellular assays like NanoBRET and Western blotting provide crucial information on target engagement and degradation in a physiological context, biophysical techniques such as SPR and ITC offer detailed insights into the binding kinetics and thermodynamics that drive ternary complex formation. A comprehensive evaluation using these methods is essential for the rational design and optimization of potent and selective protein degraders. The illustrative data underscores the importance of the linker in PROTAC design, with shorter, flexible linkers like the Phthalimide-PEG1-amine motif often providing a good starting point for potent degraders.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 7. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of Phthalimide-PEG1-amine and other PEG linkers

A Comparative Analysis of Phthalimide-PEG1-amine and Other PEG Linkers for Bioconjugation

For researchers, scientists, and drug development professionals, the selection of an appropriate linker is a critical step in the design of bioconjugates such as antibody-drug conjugates (ADCs). The linker not only connects the targeting moiety to the payload but also significantly influences the overall stability, solubility, pharmacokinetics, and efficacy of the conjugate. Among the various linker technologies, polyethylene (B3416737) glycol (PEG) linkers are widely employed for their ability to enhance the physicochemical and pharmacological properties of bioconjugates. This guide provides a comparative analysis of Phthalimide-PEG1-amine and other commonly used PEG linkers, supported by experimental data, detailed protocols, and visual diagrams to facilitate informed decision-making in bioconjugation strategies.

Introduction to PEG Linkers in Bioconjugation

Polyethylene glycol (PEG) is a hydrophilic, biocompatible, and non-immunogenic polymer that is extensively used to modify therapeutic molecules.[1] The process of covalently attaching PEG chains, known as PEGylation, can improve a bioconjugate's solubility and stability, prolong its circulation half-life by reducing renal clearance, and decrease its immunogenicity.[1][2] PEG linkers are available in various lengths and architectures (linear or branched) and with different terminal functional groups for conjugation to specific amino acid residues on proteins or other biomolecules.[3]

Overview of Phthalimide-PEG1-amine and Other PEG Linkers

Phthalimide-PEG1-amine serves as a precursor to an amine-functionalized PEG linker. The phthalimide (B116566) group acts as a stable protecting group for the primary amine.[] Deprotection, typically achieved through hydrazinolysis or treatment with other amines like ethylenediamine, reveals the terminal amine, which can then be used for conjugation.[5][6] This linker is particularly useful when a free amine is required for subsequent reaction steps and needs to be protected during initial synthesis or modification of the payload.

Other Common PEG Linkers include:

• NHS-PEG-X: N-hydroxysuccinimide (NHS) esters are widely used for their reactivity towards primary amines (e.g., lysine (B10760008) residues) on proteins, forming stable amide bonds.[]

• Maleimide-PEG-X: Maleimide groups react specifically with thiol groups (e.g., from cysteine residues), forming stable thioether bonds. This allows for site-specific conjugation.[]

• Aldehyde-PEG-X: Aldehyde groups can react with amines or hydrazides to form imines or hydrazones, respectively, which can be further stabilized by reduction.

• Azide/Alkyne-PEG-X: These linkers are used in bioorthogonal "click chemistry" reactions, which are highly specific and efficient.[8]

Comparative Analysis of PEG Linker Performance

The choice of a PEG linker significantly impacts the properties of the resulting bioconjugate. Key performance parameters include conjugation efficiency, stability of the linkage, and the overall biophysical and pharmacological properties of the conjugate.

Data Presentation:

Table 1: Comparison of Common PEG Linker Reactive Groups

Linker Type	Target Functional Group	Resulting Linkage	Stability	Key Advantages	Key Disadvantages
Phthalimide-PEG-Amine (deprotected)	Carboxylic acids (with activation), Aldehydes/Ketones	Amide, Imine (reducible)	High (Amide)	Provides a primary amine for various coupling chemistries.	Requires a deprotection step which can be harsh.
NHS-PEG	Primary Amines (Lysine, N-terminus)	Amide	High	High reactivity and specificity for amines, stable bond.	Susceptible to hydrolysis in aqueous buffers.
Maleimide-PEG	Thiols (Cysteine)	Thioether	Moderate to High	High specificity for thiols, enables site-specific conjugation.	Thioether bond can undergo retro-Michael reaction, leading to deconjugation.[9][10]
Aldehyde-PEG	Primary Amines (Lysine, N-terminus)	Imine (Schiff base)	Low (reversible)	Can be stabilized by reduction to a secondary amine.	The initial imine bond is unstable and reversible.

Table 2: Impact of PEG Linker Length on Antibody-Drug Conjugate (ADC) Properties

Property	Effect of Increasing PEG Length	Experimental Observation	Reference(s)
Solubility & Stability	Increases	Mitigates aggregation of ADCs with hydrophobic payloads, allowing for higher drug-to-antibody ratios (DARs).[6][11]	[6][11]
Pharmacokinetics (PK)	Slower Clearance, Longer Half-life	In an affibody-drug conjugate study, a 10 kDa PEG linker increased the half-life by 11.2-fold compared to a non-PEGylated conjugate.[12]	[12][13]
In Vitro Cytotoxicity	May Decrease	In one study, 4 kDa and 10 kDa PEG linkers reduced in vitro cytotoxicity by 4.5-fold and 22-fold, respectively, potentially due to steric hindrance.[12][14]	[12][14]
In Vivo Efficacy	Often Increases	The improved PK profile with longer PEG linkers can lead to enhanced tumor accumulation and overall efficacy.[14]	[13][14]

Table 3: Stability of Different Linkages in Bioconjugates

Linkage Type	Condition	Half-life / Stability	Reference(s)
Thioether (from Maleimide)	1 mM Glutathione, 37°C, 7 days	~70% conjugation retained	[10]
Reduced Mono-sulfone-PEG	1 mM Glutathione, 37°C, 7 days	>95% conjugation retained	[10]
Thiazine (B8601807) (from N-terminal Cys-Maleimide)	Physiological pH	Markedly slower degradation than thioether	[2]
Amide	Physiological pH	Generally considered highly stable	[1]
Ester	Physiological pH	Susceptible to hydrolysis by esterases	[15]
Hydrazone	pH 5.0	t1/2 ~ 8 hours (pH-sensitive)	[15]
Oxime	pH 5.0	t1/2 > 200 hours	[15]

Mandatory Visualization

Chemical Structure and Deprotection of Phthalimide-PEG1-amine

Caption: Deprotection of Phthalimide-PEG1-amine to yield the free amine.

General Experimental Workflow for ADC Synthesis and Evaluation

Caption: A typical workflow for the synthesis and in vitro evaluation of ADCs.

Signaling Pathway Modulation by a Phthalimide-Containing Drug

Lenalidomide, a thalidomide (B1683933) analog containing a phthalimide moiety, is an immunomodulatory drug used to treat multiple myeloma. Its mechanism of action involves binding to the Cereblon (CRBN) protein, which is part of an E3 ubiquitin ligase complex. This binding alters the substrate specificity of the complex, leading to the ubiquitination and subsequent proteasomal degradation of specific target proteins, such as Ikaros (IKZF1) and Aiolos (IKZF3).[16][17] The degradation of these transcription factors ultimately results in the death of myeloma cells.[16]

Caption: Mechanism of action of Lenalidomide via CRBN-mediated protein degradation.

Experimental Protocols

Protocol 1: Deprotection of Phthalimide-PEG-Amine

This protocol describes the removal of the phthalimide protecting group to generate a free amine for conjugation.

Materials:

• Phthalimide-PEG-payload

• Anhydrous hydrazine or Ethylenediamine

• Ethanol (B145695) or THF

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the Phthalimide-PEG-payload in ethanol or THF.

• Add an excess of anhydrous hydrazine (e.g., 10-20 equivalents) to the solution.

• Stir the reaction mixture at room temperature or gentle heat (e.g., 50 °C) for 2-12 hours, monitoring the reaction by TLC or LC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Redissolve the residue in DCM and wash with saturated sodium bicarbonate solution to remove the phthalhydrazide byproduct.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting amine-PEG-payload by silica gel column chromatography if necessary.[5]

Protocol 2: ADC Synthesis via NHS-Ester Chemistry

This protocol outlines the conjugation of an NHS-activated PEG linker to the lysine residues of a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in phosphate-buffered saline (PBS), pH 7.4

• NHS-PEG-payload

• Conjugation buffer (e.g., PBS, pH 8.0-8.5)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Size-exclusion chromatography (SEC) column

Procedure:

• Buffer exchange the mAb into the conjugation buffer.

• Prepare a stock solution of the NHS-PEG-payload in anhydrous DMSO.

• Add the desired molar excess of the NHS-PEG-payload stock solution to the mAb solution with gentle mixing.

• Incubate the reaction for 1-2 hours at room temperature.

• Quench the reaction by adding an excess of a small molecule amine (e.g., Tris or glycine).

• Purify the resulting ADC from unreacted linker-payload and quenching agent using an SEC column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).[]

Protocol 3: In Vitro Cytotoxicity Assay of ADCs

This protocol describes a method to evaluate the cytotoxic potential of an ADC on cancer cell lines using a tetrazolium-based assay (e.g., MTT or XTT).

Materials:

• Target antigen-positive and -negative cancer cell lines

• Complete cell culture medium

• ADC, unconjugated antibody, and free payload

• 96-well cell culture plates

• MTT or XTT reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and incubate overnight.

• Prepare serial dilutions of the ADC, unconjugated antibody, and free payload in complete cell culture medium.

• Remove the medium from the cells and add the diluted test articles. Include untreated cells as a negative control.

• Incubate the plate for a period that allows for the mechanism of action of the payload (typically 72-120 hours).

• Add the MTT or XTT reagent to each well and incubate for 2-4 hours.

• If using MTT, add the solubilization solution and incubate until the formazan (B1609692) crystals are dissolved.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cell viability as a percentage relative to the untreated control and determine the IC50 value for each test article.[16]

Conclusion

The choice of a PEG linker is a critical determinant of a bioconjugate's success. While Phthalimide-PEG1-amine offers a valuable strategy for introducing a protected primary amine, its use necessitates an additional deprotection step. In contrast, linkers like NHS-PEG and Maleimide-PEG provide direct and efficient conjugation to amine and thiol groups, respectively. The length of the PEG chain is a crucial parameter that must be optimized to balance improvements in pharmacokinetics and stability with potential reductions in in vitro potency. The experimental data and protocols provided in this guide offer a framework for the rational selection and application of PEG linkers in the development of novel bioconjugates with enhanced therapeutic potential.

References

• 1. Khan Academy [khanacademy.org]
• 2. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 5. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 8. Protocols | BroadPharm [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 16. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 17. benchchem.com [benchchem.com]

A Researcher's Guide to the LC-MS Characterization of Phthalimide-PEG1-Amine Conjugates

For researchers and professionals in drug development, the precise characterization of bioconjugates is a critical step. This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) analysis with other techniques for the characterization of Phthalimide-PEG1-amine conjugates. Detailed experimental protocols and supporting data are presented to aid in the selection of the most appropriate analytical methodology.

Comparative Analysis of Characterization Techniques

The selection of an analytical technique for Phthalimide-PEG1-amine conjugates depends on the specific information required, such as molecular weight confirmation, purity assessment, or structural elucidation. While LC-MS is a powerful and widely used method, other techniques offer complementary information.

Feature	LC-MS	FTIR Spectroscopy	2D LC with Charged Aerosol Detection (CAD)
Primary Measurement	Mass-to-charge ratio (m/z) of the intact conjugate and its fragments.	Vibrational frequencies of chemical bonds.	Quantification of non-volatile analytes.
Information Provided	Precise molecular weight, confirmation of conjugation, identification of impurities and byproducts, structural information via fragmentation (MS/MS).	Confirmation of functional groups (e.g., C-O-C stretch of PEG), assessment of conjugation efficiency.[1]	Quantification of PEGylated proteins and residual PEGylation reagents.[2][3]
Sensitivity	High (picomole to femtomole range).	Moderate to low.	High, suitable for detecting analytes lacking a UV chromophore.[2][3]
Resolution	High, capable of resolving isotopic distributions.	Lower, provides information on bulk sample properties.	High, benefits from the separation power of two-dimensional LC.[2]
Quantitative Accuracy	Can be quantitative with appropriate standards.	Primarily qualitative, can be semi-quantitative.	Excellent for quantification of PEG and related impurities.[2][3]
Sample Preparation	Requires solubilization in a compatible solvent and potential desalting.	Minimal, can be analyzed neat or as a thin film.	Requires solubilization and compatibility with both LC dimensions.[2]
Key Advantage	Provides definitive molecular weight information and structural details.	"Reagent-free" and fast for confirming the presence of PEG.[1]	Automated analysis of high molecular weight species and low molecular weight reagents in a single run.[2]

Detailed Experimental Protocol: LC-MS Analysis

This protocol outlines a general procedure for the characterization of Phthalimide-PEG1-amine conjugates using LC-MS with post-column addition of an amine to enhance data quality for PEGylated compounds.[4][5][6]

Sample Preparation

• Dissolution: Dissolve the Phthalimide-PEG1-amine conjugate in a suitable solvent compatible with reverse-phase liquid chromatography (RPLC), such as a mixture of water and acetonitrile (B52724) or methanol. The final concentration should be in the range of 0.1-1 mg/mL.

• Desalting (if necessary): If the sample contains high concentrations of non-volatile salts (e.g., from a buffer), use a desalting column or spin column to prevent ion suppression in the mass spectrometer.

Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column is typically suitable for the separation of small molecule conjugates.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 15-30 minutes is a good starting point. The gradient should be optimized to achieve good separation of the conjugate from any unreacted starting materials or impurities.

• Flow Rate: 0.2-0.5 mL/min

• Column Temperature: 30-40 °C

Post-Column Addition of Amine

To simplify the mass spectrum by reducing multiple charging of the PEG chain, a post-column addition of an amine solution is highly recommended.[4][5][6][7]

• Reagent: 0.5-1% Triethylamine (TEA) or Diethylmethylamine (DEMA) in a 50:50 mixture of acetonitrile and isopropanol.

• Setup: Use a T-junction to introduce the amine solution into the LC eluent stream just before it enters the mass spectrometer ion source.

• Flow Rate: 10-20 µL/min

Mass Spectrometry (MS) Conditions

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.

• Mass Analyzer: A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap is recommended for accurate mass measurements.[6]

• Scan Range: A wide scan range (e.g., m/z 100-2000) is necessary to detect the parent ion and potential fragments.

• Data Acquisition: Acquire data in both full scan mode for molecular weight confirmation and tandem MS (MS/MS) mode for structural elucidation. In-source fragmentation can also be utilized to obtain structural information.[8]

Data Analysis

• Deconvolution: The resulting mass spectra, which will show a distribution of ammoniated PEG species, can be deconvoluted using appropriate software to determine the average molecular weight of the conjugate.[4][5]

• Fragmentation Analysis: Analyze the MS/MS spectra to confirm the structure of the conjugate, including the phthalimide, PEG, and amine moieties.

Visualizing the Process and Chemistry

To better understand the experimental workflow and the underlying chemical reaction, the following diagrams are provided.

Caption: LC-MS experimental workflow for Phthalimide-PEG1-amine conjugate analysis.

Caption: General reaction scheme for Phthalimide-PEG1-amine conjugation.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Characterization of poly(ethylene glycol) and PEGylated products by LC/MS with postcolumn addition of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ingenieria-analitica.com [ingenieria-analitica.com]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of PEGylated Biopharmaceutical Products by LC/MS and LC/MS/MS | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to Phthalimide-Based PROTAC Activity: In Vitro and In Vivo Correlation

This guide provides a comprehensive comparison of the in vitro and in vivo activity of Phthalimide-Proteolysis Targeting Chimeras (PROTACs), focusing on those that recruit the Cereblon (CRBN) E3 ubiquitin ligase. As specific data for a molecule precisely named "Phthalimide-PEG1-amine PROTAC" is not publicly available, this guide will use the well-characterized and closely related BET bromodomain-targeting PROTACs, dBET1 and ARV-825 , as representative examples. These molecules incorporate a phthalimide (B116566) moiety for CRBN recruitment and utilize linkers that contain polyethylene (B3416737) glycol (PEG) units, aligning with the structural components of a Phthalimide-PEG-amine PROTAC.

This resource is intended for researchers, scientists, and drug development professionals, offering objective comparisons with alternative PROTACs and providing detailed experimental data and protocols to support further research and development in the field of targeted protein degradation.

Mechanism of Action: Phthalimide-Based PROTACs

Phthalimide-based PROTACs are heterobifunctional molecules designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS). They consist of three key components: a ligand that binds to the target protein of interest (POI), a phthalimide-based ligand that recruits the E3 ubiquitin ligase Cereblon (CRBN), and a linker that connects the two ligands. By forming a ternary complex between the POI and CRBN, the PROTAC facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.[1]

Figure 1: Mechanism of action of a Phthalimide-based PROTAC.

In Vitro Activity Comparison

The in vitro efficacy of PROTACs is primarily assessed by their ability to induce the degradation of the target protein, quantified by the DC50 (concentration required for 50% degradation) and Dmax (maximum percentage of degradation), and their effect on cell viability, measured by the IC50 (concentration for 50% inhibition of cell viability).

Below is a comparison of the in vitro activity of the phthalimide-based PROTACs, dBET1 and ARV-825, targeting BET bromodomains, with an alternative VHL-based PROTAC, MZ1.

PROTAC	Target Protein	E3 Ligase Recruited	Cell Line	DC50	Dmax	IC50	Reference(s)
dBET1	BRD4	Cereblon (CRBN)	MV4;11 (AML)	~50 nM	>90%	0.14 µM	[2]
BRD4	Cereblon (CRBN)	SUM149 (Breast Cancer)	430 nM	Not Reported	Not Reported
ARV-825	BRD4	Cereblon (CRBN)	OCI-AML3 (AML)	<1 nM	>95%	2-50 nM	[3]
BRD4	Cereblon (CRBN)	MOLM-13 (AML)	Not Reported	>95%	18.2 nM
MZ1	BRD4	VHL	HeLa (Cervical Cancer)	~10 nM	>90%	Not Reported	[4]

In Vivo Activity Comparison

The in vivo efficacy of PROTACs is evaluated in animal models, typically mouse xenografts, by assessing their ability to inhibit tumor growth and degrade the target protein in tumor tissue.

Here, we compare the in vivo activity of the phthalimide-based PROTACs, dBET1 and ARV-825.

PROTAC	Animal Model	Tumor Type	Dosing	Key Outcomes	Reference(s)
dBET1	Murine xenograft (MV4;11 cells)	Acute Myeloid Leukemia	50 mg/kg, IP, daily	Attenuated tumor progression, decreased tumor weight, and reduced leukemic cells in bone marrow.	[4][5]
ARV-825	Xenograft (SK-N-BE(2) cells)	Neuroblastoma	5 mg/kg, IP, daily	Significant reduction in tumor burden and downregulation of BRD4 and MYCN in tumors.	[6][7]
Xenograft (HGC27 cells)	Gastric Cancer	10 mg/kg, IP, daily	Suppressed tumor growth and downregulated BRD4 protein levels in vivo.	[3][8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Protein Degradation Assay (Western Blot)

This protocol outlines the steps to quantify the degradation of a target protein in cultured cells following PROTAC treatment.

Figure 2: Experimental workflow for Western blot analysis.

1. Cell Culture and Treatment:

• Seed cells (e.g., MV4;11 for dBET1, OCI-AML3 for ARV-825) in 6-well plates to achieve 70-80% confluency on the day of treatment.

• Treat cells with serial dilutions of the PROTAC (e.g., 0.1 nM to 10 µM) or vehicle control (e.g., 0.1% DMSO) for the desired time (e.g., 4, 8, 16, 24 hours).

2. Cell Lysis and Protein Quantification:

• After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

3. Western Blotting:

• Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the target protein and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize bands using a chemiluminescent substrate and an imaging system.

4. Data Analysis:

• Quantify band intensities using densitometry software.

• Normalize the target protein levels to the loading control.

• Calculate the percentage of protein degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Cell Viability Assay

This protocol describes how to assess the effect of PROTAC treatment on cell proliferation.

1. Cell Seeding:

• Seed cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well).

2. Compound Treatment:

• Treat cells with serial dilutions of the PROTAC or vehicle control.

3. Incubation:

• Incubate the plate for a specified duration (e.g., 72 hours) at 37°C in a CO₂ incubator.

4. Viability Measurement (using CellTiter-Glo® as an example):

• Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

• Add CellTiter-Glo® reagent to each well.

• Mix on an orbital shaker to induce cell lysis and stabilize the luminescent signal.

• Measure luminescence using a plate reader.

5. Data Analysis:

• Calculate cell viability as a percentage relative to the vehicle-treated control.

• Determine the IC50 value using non-linear regression analysis.

In Vivo Xenograft Efficacy Study

This protocol provides a general methodology for evaluating the in vivo efficacy of a PROTAC in a mouse xenograft model.

1. Animal Model and Tumor Implantation:

• Use immunodeficient mice (e.g., nude or NOD-SCID).

• Subcutaneously inject cancer cells (e.g., 1-5 x 10⁶ cells) suspended in Matrigel into the flank of each mouse.

2. Tumor Growth and Treatment:

• Allow tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomize mice into treatment and control groups.

• Administer the PROTAC (e.g., 5-50 mg/kg) or vehicle control via the desired route (e.g., intraperitoneal injection or oral gavage) at a specified frequency (e.g., daily).

3. Monitoring and Endpoints:

• Measure tumor volume with calipers 2-3 times per week using the formula: (Length x Width²)/2.

• Monitor animal body weight as a measure of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blotting or immunohistochemistry to assess target protein degradation).

4. Data Analysis:

• Compare tumor growth inhibition between the treatment and control groups.

• Analyze target protein levels in the excised tumors.

Comparison with Alternative PROTACs

While phthalimide-based PROTACs effectively recruit the CRBN E3 ligase, alternative PROTACs have been developed to hijack other E3 ligases, such as von Hippel-Lindau (VHL) and Mouse double minute 2 homolog (MDM2). The choice of E3 ligase can influence the PROTAC's degradation efficiency, selectivity, and potential for off-target effects.

• VHL-based PROTACs: Often exhibit high degradation efficiency and selectivity. The VHL ligase is primarily cytosolic.[]

• MDM2-based PROTACs: Offer a dual mechanism of action in cancer therapy by degrading the target protein and stabilizing the tumor suppressor p53.[10]

The selection of the E3 ligase recruiter is a critical aspect of PROTAC design and should be tailored to the specific target protein and therapeutic application.

Conclusion

Phthalimide-based PROTACs, exemplified by dBET1 and ARV-825, have demonstrated potent in vitro and in vivo activity in degrading BET bromodomains and inhibiting cancer cell growth. The correlation between in vitro degradation potency and in vivo anti-tumor efficacy underscores the potential of this therapeutic modality. This guide provides a framework for comparing the performance of phthalimide-based PROTACs and offers detailed protocols to aid in the development and evaluation of novel targeted protein degraders. The continued exploration of different E3 ligase recruiters and linker compositions will further expand the therapeutic reach of PROTAC technology.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective Target Protein Degradation via Phthalimide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ARV-825 Showed Antitumor Activity against BRD4-NUT Fusion Protein by Targeting the BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 5. selleckchem.com [selleckchem.com]
• 6. PROTAC Bromodomain Inhibitor ARV-825 Displays Anti-Tumor Activity in Neuroblastoma by Repressing Expression of MYCN or c-Myc - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PROTAC Bromodomain Inhibitor ARV-825 Displays Anti-Tumor Activity in Neuroblastoma by Repressing Expression of MYCN or c-Myc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | ARV-825 Demonstrates Antitumor Activity in Gastric Cancer via MYC-Targets and G2M-Checkpoint Signaling Pathways [frontiersin.org]
• 10. mdpi.com [mdpi.com]

A Head-to-Head Battle for Cereblon: Benchmarking Phthalimide-PEG1-amine Against Novel Binders in Targeted Protein Degradation

For researchers, scientists, and drug development professionals navigating the rapidly evolving landscape of targeted protein degradation, the choice of E3 ligase binder is a critical determinant of success. This guide provides an objective comparison of the established Phthalimide-PEG1-amine linker-binder with a new wave of novel cereblon (CRBN) binders, offering insights into their respective performance based on available experimental data.

The traditional phthalimide-based binders, derived from immunomodulatory drugs (IMiDs) like thalidomide (B1683933), have been the workhorse in the development of proteolysis-targeting chimeras (PROTACs). However, limitations such as hydrolytic instability and potential off-target effects have spurred the development of new CRBN-recruiting moieties. This guide delves into a comparative analysis of Phthalimide-PEG1-amine against promising alternatives, including benzamide-type derivatives, phenyl-glutarimides, and cyclimids, focusing on binding affinity, degradation efficacy, and pharmacokinetic considerations.

At a Glance: Comparative Performance of Cereblon Binders

To facilitate a clear comparison, the following table summarizes key performance metrics for phthalimide-based binders and their novel counterparts. It is important to note that direct head-to-head data for Phthalimide-PEG1-amine is limited in publicly available literature. Therefore, data for the parent thalidomide molecule and representative PROTACs with similar short PEG linkers are used as a benchmark.

Parameter	Phthalimide-Based Binders (Thalidomide as reference)	Novel Cereblon Binders (Examples)	Key Advantages of Novel Binders
Cereblon Binding Affinity (Kd)	~0.16 - 1.0 µM[1]	Benzamides: IC50 ~63 µM (fluorinated derivatives) Phenyl-Glutarimides: High ligand efficiency (>0.48) Cyclimids: Tunable (8 nM - 1 µM)	Improved stability, potential for higher selectivity, and tunable affinity.[2]
Degradation Efficacy (DC50/Dmax)	Target and linker dependent.	PG-PROTAC (SJ995973): DC50 = 0.87 nM (BRD4)	Often demonstrate superior potency and maximal degradation levels.
Chemical Stability	Prone to hydrolysis.	Benzamides & Phenyl-Glutarimides: Enhanced chemical stability.	Reduced susceptibility to hydrolysis, potentially leading to improved in vivo performance.[3][4]
Pharmacokinetics	PEG linker can improve solubility and PK properties.[][6]	Can be optimized for improved metabolic stability and cell permeability.	Rational design can lead to more drug-like properties.
Neosubstrate Degradation	Can induce degradation of IMiD neosubstrates.	Benzamides & Cyclimids: Favorable selectivity profile with reduced neosubstrate recruitment.[2][3]	Higher selectivity, reducing potential off-target effects.

Delving into the Data: A Closer Look at Performance Metrics

Cereblon Binding Affinity: The Initial Engagement

The initial binding of the PROTAC to cereblon is a crucial first step in the degradation process. While the addition of a short PEG linker to the phthalimide (B116566) moiety is generally considered to have a minimal impact on the direct binding affinity of the thalidomide core to CRBN, the inherent affinity of thalidomide itself is in the micromolar range.[1]

Novel binders, on the other hand, offer a wider range of binding affinities and properties. For instance, cyclimids, inspired by natural CRBN degrons, have demonstrated tunable binding affinities spanning from low nanomolar to micromolar ranges.[2] Fluorinated benzamide (B126) derivatives have also been developed, though some exhibit weaker binding in the micromolar range.[3] Phenyl-glutarimides have been noted for their high ligand efficiency, suggesting a favorable binding energy per atom.

Degradation Efficacy: The Ultimate Litmus Test

The true measure of a PROTAC's effectiveness lies in its ability to induce the degradation of the target protein. This is typically quantified by the DC50 (the concentration required to degrade 50% of the target protein) and Dmax (the maximum percentage of degradation).

Stability and Pharmacokinetics: The Path to In Vivo Efficacy

A significant drawback of traditional phthalimide-based binders is their susceptibility to hydrolysis, which can limit their in vivo efficacy. Novel binders, such as benzamides and phenyl-glutarimides, have been specifically designed to have enhanced chemical stability.[3][4] This improved stability can translate to a longer half-life in biological systems.

The pharmacokinetic properties of a PROTAC are influenced by multiple factors, including the E3 ligase binder and the linker. The inclusion of a PEG linker, as in Phthalimide-PEG1-amine, is a common strategy to improve solubility and pharmacokinetic parameters.[][6] However, the overall design of the PROTAC, including the choice of the cereblon binder, plays a crucial role in determining its metabolic stability and cell permeability.

Experimental Protocols: Methodologies for Binder Evaluation

To ensure a robust and objective comparison of different cereblon binders, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Cereblon Binding Affinity Assays

1. Isothermal Titration Calorimetry (ITC)

• Principle: Measures the heat change upon binding of a ligand to a protein to determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters.

• Methodology:

  • Prepare a solution of purified recombinant cereblon protein in the calorimeter cell.

  • Titrate a solution of the cereblon binder into the cell.

  • Measure the heat released or absorbed after each injection.

  • Analyze the resulting binding isotherm to determine the binding parameters.

2. Surface Plasmon Resonance (SPR)

• Principle: Detects the binding of an analyte (cereblon binder) to a ligand (immobilized cereblon) by measuring changes in the refractive index at the sensor surface.

• Methodology:

  • Immobilize recombinant cereblon protein on an SPR sensor chip.

  • Flow solutions of the cereblon binder at various concentrations over the sensor surface.

  • Measure the change in the SPR signal to determine the association and dissociation rate constants, and subsequently the Kd.

3. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

• Principle: A competitive binding assay where the binder competes with a fluorescently labeled tracer for binding to a tagged cereblon protein.

• Methodology:

  • Incubate a tagged cereblon protein (e.g., His-tagged) with a fluorescently labeled tracer and a FRET donor-labeled antibody.

  • Add the test compound (cereblon binder) at various concentrations.

  • Measure the TR-FRET signal. A decrease in the signal indicates displacement of the tracer by the test compound.

  • Calculate the IC50 value from the dose-response curve.

Protein Degradation Assays

1. Western Blotting

• Principle: A semi-quantitative method to detect and quantify the amount of a specific protein in a cell lysate.

• Methodology:

  • Treat cells with the PROTAC at various concentrations for a defined period.

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a membrane and probe with a primary antibody specific to the target protein.

  • Use a secondary antibody conjugated to an enzyme for detection.

  • Quantify the band intensity and normalize to a loading control to determine the extent of protein degradation.

2. In-Cell Western / High-Content Imaging

• Principle: An immunofluorescence-based method to quantify protein levels within cells in a multi-well plate format.

• Methodology:

  • Seed cells in multi-well plates and treat with the PROTAC.

  • Fix and permeabilize the cells.

  • Incubate with a primary antibody against the target protein and a fluorescently labeled secondary antibody.

  • Image the plates using a high-content imager and quantify the fluorescence intensity per cell.

3. Reporter Assays (e.g., HiBiT)

• Principle: Utilizes a genetically engineered reporter system where the target protein is fused to a small peptide tag (HiBiT). Degradation of the target protein leads to a loss of luminescence.

• Methodology:

  • Generate a stable cell line expressing the HiBiT-tagged target protein.

  • Treat the cells with the PROTAC.

  • Add a lytic reagent containing the complementary LgBiT protein and substrate.

  • Measure the luminescence, which is proportional to the amount of remaining target protein.

Visualizing the Pathways and Workflows

To better understand the underlying mechanisms and experimental processes, the following diagrams have been generated using Graphviz.

Figure 1. Mechanism of PROTAC-induced protein degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. The Cyclimids: Degron-inspired cereblon binders for targeted protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

Navigating the Disposal of Phthalimide-PEG1-amine: A Guide for Laboratory Professionals

Essential protocols for the safe and compliant disposal of Phthalimide-PEG1-amine are critical for maintaining laboratory safety and environmental responsibility. This guide provides a procedural framework for researchers, scientists, and drug development professionals to manage this specific chemical waste stream effectively.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to don appropriate personal protective equipment. This includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1] All handling of Phthalimide-PEG1-amine waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[2]

Step-by-Step Disposal Procedure

• Segregation and Collection:

  • Collect all waste materials containing Phthalimide-PEG1-amine, including unused product, contaminated consumables (e.g., pipette tips, weighing boats), and rinsates, in a dedicated and clearly labeled hazardous waste container.[1][2]

  • Do not mix this waste with other chemical waste streams to prevent potentially hazardous reactions.[1]

• Container Selection and Labeling:

  • Use a container made of a material compatible with amines and PEGylated compounds. High-density polyethylene (B3416737) (HDPE) containers are generally a suitable choice.

  • The container must be in good condition and have a secure, tightly-fitting lid to prevent leaks or spills.[1]

  • Clearly label the container with "Hazardous Waste" and the full chemical name, "Phthalimide-PEG1-amine."[1][2] Include any other hazard information as required by your institution's safety protocols.

• Storage:

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area.[1]

  • The storage location should be away from incompatible materials such as strong acids and oxidizing agents.[1]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.[1][2]

  • Provide the disposal company with an accurate description and quantity of the waste.

• Spill Management:

  • In the event of a spill, evacuate the immediate area if necessary.

  • Wearing appropriate PPE, contain the spill using absorbent pads or other suitable materials.

  • Collect the absorbed material and place it in the designated hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent or cleaning solution, and dispose of all cleaning materials as hazardous waste.

Key Disposal Considerations

Consideration	Implication and Best Practice
Chemical Reactivity	The amine group can react with acids and oxidizing agents. The phthalimide (B116566) group can be hydrolyzed. Segregate from incompatible materials.[1]
Physical Form	If a solid, avoid generating dust during handling and disposal.[3]
Containerization	Use chemically compatible, sealed, and clearly labeled containers to prevent leaks and ensure proper identification.[1][2]
Regulatory Compliance	Dispose of as hazardous waste in accordance with all local, state, and federal regulations. Consult your institution's EHS department.[1][2]
Personnel Safety	Always wear appropriate PPE, including gloves, eye protection, and a lab coat, and handle the material in a well-ventilated area.[1][3]

Disposal Workflow

Caption: Decision workflow for the proper disposal of Phthalimide-PEG1-amine waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. creativepegworks.com [creativepegworks.com]